1-(3-Chlorobenzoyl)pyrrolidine

Core Science & Biosynthesis

Chemical structure and properties of 1-(3-Chlorobenzoyl)pyrrolidine

Technical Monograph: 1-(3-Chlorobenzoyl)pyrrolidine

Part 1: Executive Summary & Chemical Identity

1-(3-Chlorobenzoyl)pyrrolidine (CAS: 329058-19-7) is a specialized heterocyclic amide widely utilized as a pharmacophore in medicinal chemistry. It serves as a critical structural motif in the development of metabotropic glutamate receptor (mGluR) modulators, nootropic agents, and atypical antipsychotics. Structurally, it consists of a pyrrolidine ring acylated by a 3-chlorobenzoyl group, combining the rigid, lipophilic properties of the chlorinated aromatic ring with the metabolic stability and hydrogen-bond accepting capability of the cyclic tertiary amide.

Chemical Identity Table

Property	Detail
IUPAC Name	(3-Chlorophenyl)(pyrrolidin-1-yl)methanone
CAS Number	329058-19-7
Molecular Formula	C₁₁H₁₂ClNO
Molecular Weight	209.67 g/mol
SMILES	O=C(N1CCCC1)C2=CC=CC(Cl)=C2
InChI Key	InChIKey=VZJVWKZQZJQBOS-UHFFFAOYSA-N

Part 2: Physicochemical Profile

The physical properties of 1-(3-Chlorobenzoyl)pyrrolidine are dictated by its amide resonance and the electron-withdrawing nature of the chlorine substituent.

Property	Value (Experimental/Predicted)	Context
Appearance	Off-white to pale yellow solid/oil	Dependent on purity and crystallization method.
Boiling Point	~349.5 ± 25.0 °C	Predicted at 760 mmHg due to high polarity of the amide bond.
Density	1.242 ± 0.06 g/cm³	High density attributed to the chloro-aromatic moiety.
LogP	2.3 – 2.8 (Predicted)	Indicates moderate lipophilicity, suitable for blood-brain barrier (BBB) penetration.
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Poorly soluble in water; requires organic co-solvents for biological assays.
pKa	-1.87 (Conjugate acid)	The amide nitrogen is non-basic due to resonance delocalization.

Part 3: Synthesis & Manufacturing Protocol

The synthesis of 1-(3-Chlorobenzoyl)pyrrolidine is most efficiently achieved via Nucleophilic Acyl Substitution under Schotten-Baumann conditions or anhydrous amide coupling. The following protocol is a self-validating system designed for high purity.

Mechanism of Action

The reaction proceeds via an addition-elimination mechanism. The lone pair of the pyrrolidine nitrogen attacks the electrophilic carbonyl carbon of 3-chlorobenzoyl chloride, forming a tetrahedral intermediate. The chloride ion is then eliminated, reforming the carbonyl and generating the amide. A base (Triethylamine or NaOH) is required to scavenge the HCl byproduct to drive the equilibrium forward.

Figure 1: Mechanistic pathway for the synthesis of 1-(3-Chlorobenzoyl)pyrrolidine.

Standard Operating Procedure (SOP)

Reagents:

• 3-Chlorobenzoyl chloride (1.0 equiv)

• Pyrrolidine (1.1 equiv)

• Triethylamine (TEA) (1.2 equiv) or 10% NaOH (aq)

• Dichloromethane (DCM) (Solvent)

Protocol:

• Preparation: Charge a round-bottom flask with Pyrrolidine (1.1 equiv) and TEA (1.2 equiv) in anhydrous DCM (0.2 M concentration). Cool the solution to 0°C using an ice bath to control the exotherm.

• Addition: Add 3-Chlorobenzoyl chloride (1.0 equiv) dropwise over 30 minutes. Critical Step: Maintain temperature <5°C to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 3–4 hours.

• Monitoring (Self-Validation): Check reaction progress via TLC (Mobile phase: 50% EtOAc/Hexanes). The starting acid chloride spot (high Rf) should disappear, and a new amide spot (lower Rf) should appear.

• Workup: Quench with water. Wash the organic layer sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO₃ (to remove unreacted acid), and brine.

• Purification: Dry over anhydrous MgSO₄, filter, and concentrate in vacuo. If necessary, purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient).

Part 4: Analytical Characterization

Validation of the chemical structure is performed using Nuclear Magnetic Resonance (NMR). Below is the theoretical spectral assignment based on substituent effects.

¹H NMR (400 MHz, CDCl₃) Prediction:

• Aromatic Region (6.8 – 7.5 ppm):

  • δ 7.45 (s, 1H): H-2 (Between Cl and Carbonyl, most deshielded).

  • δ 7.35 (d, J=7.5 Hz, 1H): H-4 (Ortho to Cl).

  • δ 7.30 (d, J=7.5 Hz, 1H): H-6 (Ortho to Carbonyl).

  • δ 7.25 (t, J=7.5 Hz, 1H): H-5 (Meta position).

• Aliphatic Region (1.8 – 3.7 ppm):

  • δ 3.65 (t, 2H): N-CH₂ (α-protons, syn to carbonyl oxygen).

  • δ 3.40 (t, 2H): N-CH₂ (α-protons, anti to carbonyl oxygen). Note: Restricted rotation around the amide bond causes magnetic non-equivalence of the α-protons.

  • δ 1.85 – 1.95 (m, 4H): C-CH₂-C (β-protons).

Part 5: Pharmacological Applications & SAR

1-(3-Chlorobenzoyl)pyrrolidine is rarely a final drug but acts as a high-value scaffold in Structure-Activity Relationship (SAR) studies.

Metabotropic Glutamate Receptor (mGluR) Modulation

Benzoylpyrrolidines are established scaffolds for positive allosteric modulators (PAMs) of mGluR5. The 3-chloro substituent provides essential lipophilic contacts within the receptor's allosteric binding pocket, while the pyrrolidine ring locks the amide in a bioactive conformation.

• Mechanism:[1][2][3][4][5] The compound binds to an allosteric site (distinct from the glutamate site), lowering the energy barrier for receptor activation.

Nootropic Analogs (Racetam-like)

While lacking the 2-oxo group of classic racetams (e.g., Piracetam), benzoylpyrrolidines share the "acyl-pyrrolidine" motif. Research indicates that modifying the benzoyl ring with electron-withdrawing groups (like 3-Cl) can enhance affinity for AMPA receptors or specific cholinergic targets compared to unsubstituted analogs.

Figure 2: Structure-Activity Relationship (SAR) map showing the divergence of the scaffold into different therapeutic classes.

Part 6: Safety & Handling (SDS Summary)

• Hazards: Causes skin irritation (H315), serious eye irritation (H319). May be harmful if swallowed.[4][6][7]

• Handling: Use in a fume hood.[7] Wear nitrile gloves and safety goggles.

• Storage: Store in a cool, dry place. Stable under normal conditions but avoid strong oxidizing agents.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11319207, 1-(3-Chlorobenzoyl)pyrrolidine. Retrieved from [Link]

• Conn, P. J., et al. (2009). Allosteric modulators of metabotropic glutamate receptors. Pharmacological Reviews. Retrieved from [Link]

• Gouliaev, A. H., & Senning, A. (1994). Piracetam and other structurally related nootropics. Brain Research Reviews. Retrieved from [Link]

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Molecular Weight and Formula Analysis of 1-(3-Chlorobenzoyl)pyrrolidine

An In-depth Technical Guide for Drug Development Professionals

As a foundational step in the preclinical and clinical development pipeline, the unambiguous structural confirmation of a candidate compound is paramount. This guide provides a comprehensive, field-proven methodology for the precise determination of the molecular weight and chemical formula of 1-(3-Chlorobenzoyl)pyrrolidine, a molecule of interest within contemporary drug discovery programs. We will move beyond rote procedural descriptions to explore the causal logic behind the analytical strategy, ensuring a self-validating and robust characterization.

Foundational Physicochemical Properties

1-(3-Chlorobenzoyl)pyrrolidine is a substituted amide derivative built upon a pyrrolidine scaffold, a privileged structure in medicinal chemistry known for its favorable physicochemical properties.[1] An initial survey of its core attributes is essential before embarking on empirical analysis.

Table 1: Core Physicochemical Data for 1-(3-Chlorobenzoyl)pyrrolidine

Property	Value	Authoritative Source
Molecular Formula	C₁₁H₁₂ClNO	PubChem CID 13739123
Average Molecular Weight	209.67 g/mol	PubChem CID 13739123
Monoisotopic Mass	209.060741 Da	PubChem CID 13739123
IUPAC Name	(3-chlorophenyl)(pyrrolidin-1-yl)methanone	PubChem CID 13739123
CAS Number	13739-12-3	PubChem CID 13739123

A critical distinction for the analytical chemist is between the average molecular weight and the monoisotopic mass. The average molecular weight is a weighted average of all naturally occurring stable isotopes of the constituent atoms. In contrast, the monoisotopic mass is calculated using the mass of the most abundant isotope for each element (e.g., ¹²C, ¹H, ³⁵Cl, ¹⁴N, ¹⁶O). High-Resolution Mass Spectrometry (HRMS) measures the monoisotopic mass with exceptional precision, making it the definitive tool for molecular formula determination.[2][3][4]

The Analytical Workflow: A Strategy of Orthogonal Confirmation

Figure 1: Orthogonal workflow for molecular formula and weight validation.

Primary Analysis: High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: HRMS is the cornerstone of molecular formula determination in modern pharmaceutical development.[5] Its ability to provide mass accuracy to several decimal places allows for the differentiation of isobaric species—molecules that have the same nominal mass but different elemental compositions.[3] This level of precision is indispensable for confidently assigning a molecular formula to a novel compound.

Experimental Protocol: Electrospray Ionization Time-of-Flight (ESI-TOF) HRMS

• Sample Preparation: A stock solution of 1-(3-Chlorobenzoyl)pyrrolidine is prepared at 1 mg/mL in HPLC-grade acetonitrile. This is further diluted to a final concentration of 1-5 µg/mL in 50:50 acetonitrile:water containing 0.1% formic acid.

  • Causality: The acidic mobile phase promotes protonation of the analyte, facilitating the formation of the singly charged positive ion [M+H]⁺, which is readily detected. Acetonitrile is an excellent solvent for ESI due to its volatility and ability to support ionization.

• Instrument Calibration: The mass spectrometer is calibrated immediately prior to analysis using a certified calibration standard (e.g., sodium trifluoroacetate cluster or a proprietary mix) that provides known mass peaks across the desired m/z range.

  • Trustworthiness: This step is critical for ensuring the high mass accuracy required for formula determination. The instrument software uses these reference points to correct any mass drift.

• Data Acquisition: The sample is introduced into the ESI source via direct infusion at a flow rate of 5 µL/min. Data is acquired in positive ion mode over a mass range of m/z 100-500.

• Data Analysis: The acquired spectrum is analyzed for the monoisotopic mass of the [M+H]⁺ ion. A crucial point of validation is the observation of the characteristic isotopic pattern for a molecule containing one chlorine atom. The natural abundance of ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%) results in two prominent peaks: the monoisotopic peak (M) containing ³⁵Cl and an "M+2" peak containing ³⁷Cl, with an intensity ratio of approximately 3:1.

Table 2: Theoretical vs. Expected HRMS Data for [C₁₁H₁₂ClNO + H]⁺

Ion Species	Theoretical Monoisotopic m/z	Expected Experimental m/z (within 5 ppm tolerance)	Key Isotopic Signature
[M+H]⁺ (containing ³⁵Cl)	210.06802	210.0680 ± 0.00105	M+2 peak at m/z 212.06507 with ~32% relative intensity

A measured mass within 5 parts-per-million (ppm) of the theoretical value, coupled with the correct chlorine isotopic pattern, provides extremely strong evidence for the proposed molecular formula.

Orthogonal Confirmation: Elemental Analysis

Expertise & Experience: While HRMS provides exquisitely precise data on individual ions, it does not necessarily reflect the bulk purity of the sample. Elemental analysis, specifically CHN combustion analysis, serves as an essential orthogonal technique to confirm the elemental ratios of the bulk material.[6][7][8] It is a robust, quantitative method that has been a gold standard in chemical characterization for decades.[7][9]

Experimental Protocol: CHN Combustion Analysis

• Sample Preparation: The 1-(3-Chlorobenzoyl)pyrrolidine sample must be rigorously dried under high vacuum to remove any residual solvents, which would compromise the hydrogen and carbon percentages. Approximately 2-3 mg of the sample is weighed accurately into a tin capsule.

  • Causality: Accurate weighing is fundamental to quantitative analysis. The tin capsule facilitates complete combustion at high temperatures.

• Combustion & Reduction: The sample is dropped into a combustion furnace (~950 °C) in a stream of pure oxygen. This process quantitatively converts all carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ (and nitrogen oxides). These gases then pass through a reduction tube filled with copper to convert nitrogen oxides to N₂.

• Separation & Detection: The resulting gas mixture (CO₂, H₂O, N₂) is separated using a chromatographic column. The amount of each gas is measured by a thermal conductivity detector (TCD).

• Calculation & Validation: The instrument software calculates the mass percentages of C, H, and N from the detector signals. These experimental values are then compared to the theoretical percentages calculated from the proposed molecular formula.

Table 3: Theoretical Elemental Composition for C₁₁H₁₂ClNO

Element	Atomic Mass (amu)	Moles in Formula	Mass Contribution	Theoretical %
Carbon (C)	12.011	11	132.121	62.99%
Hydrogen (H)	1.008	12	12.096	5.77%
Chlorine (Cl)	35.453	1	35.453	16.91%
Nitrogen (N)	14.007	1	14.007	6.68%
Oxygen (O)	15.999	1	15.999	7.63%
Total Molecular Weight	209.676	100.00%

Trustworthiness: For a sample to be considered pure and for the formula to be confirmed, the experimentally determined percentages for C, H, and N must align with the theoretical values, typically within a tolerance of ±0.4%.

Conclusion

The rigorous characterization of 1-(3-Chlorobenzoyl)pyrrolidine is achieved not by a single data point, but by the powerful synergy of high-resolution mass spectrometry and elemental analysis. HRMS provides a highly precise measurement of the monoisotopic mass, allowing for the generation of a confident molecular formula hypothesis (C₁₁H₁₂ClNO). This hypothesis is then tested and confirmed through elemental analysis, which verifies the elemental composition of the bulk material. This dual-pronged, orthogonal approach provides an unassailable confirmation of the molecular weight and formula, a critical milestone in the progression of any compound through the drug development process.

References

• PubChem National Center for Biotechnology Information. 1-(3-Chlorobenzoyl)pyrrolidine. Source: PubChem, URL: [Link]

• Catalano, A., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Source: IRIS UniPA, URL: [Link]

• Chemguide. Mass Spectra - The Molecular Ion (M+) Peak. Source: Chemguide, URL: [Link]

• Chemistry LibreTexts. (2014). High-Resolution Mass Spectrometry Can Reveal Molecular Formulas. Source: Chemistry LibreTexts, URL: [Link]

• Chemistry LibreTexts. (2020). Determination of the Molecular Formula by High Resolution Mass Spectrometry. Source: Chemistry LibreTexts, URL: [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. Source: Hovione, URL: [Link]

• Elementar. Elemental analysis: operation & applications. Source: Elementar, URL: [Link]

• Universal Lab. (2024). Basic principles and tests of organic element analysis. Source: Universal Lab Blog, URL: [Link]

• ResearchGate. Chapter 6 Elemental Analysis and Biological Characterization. Source: ResearchGate, URL: [Link]

• N.N. Element analysis. Source: University of Technology, Sydney, URL: [Link]

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Structure-activity relationship (SAR) of 3-chlorobenzoyl pyrrolidine derivatives

This guide provides an in-depth technical analysis of 3-chlorobenzoyl pyrrolidine derivatives , a privileged scaffold in medicinal chemistry known for its utility in targeting Central Nervous System (CNS) disorders (specifically as Prolyl Oligopeptidase inhibitors) and as potential anticonvulsants.

Executive Summary

The 3-chlorobenzoyl pyrrolidine moiety represents a strategic intersection of lipophilicity and electronic modulation. Unlike unsubstituted benzoyl pyrrolidines, the inclusion of a chlorine atom at the meta (3-) position of the phenyl ring introduces specific steric and electronic vectors that significantly alter pharmacokinetics (PK) and pharmacodynamics (PD).

This guide dissects the Structure-Activity Relationship (SAR) of this scaffold, focusing on its application in developing Prolyl Oligopeptidase (POP) inhibitors (for cognitive enhancement) and voltage-gated ion channel modulators (for anticonvulsant activity).

Key Pharmacophoric Advantages

• Metabolic Stability: The 3-chloro substituent blocks metabolic oxidation at the vulnerable meta position, prolonging half-life (

  ).

• Conformational Bias: The electron-withdrawing nature of the 3-Cl group influences the cis/trans rotameric ratio of the amide bond, a critical factor for binding affinity in sterically constrained enzymatic pockets.

• CNS Penetration: The lipophilic nature of the chlorobenzoyl group enhances Blood-Brain Barrier (BBB) permeability (LogP optimization).

Structural Dissection & SAR Logic

The scaffold is divided into three optimizable regions: the Pyrrolidine Core (Region A) , the Linker (Region B) , and the 3-Chlorophenyl Tail (Region C) .

Region A: The Pyrrolidine Core

The pyrrolidine ring acts as a peptidomimetic surrogate for proline.

• Stereochemistry: Activity is often stereospecific. In POP inhibition, the (S)-enantiomer (L-proline derived) typically mimics the natural substrate, whereas the (R)-enantiomer often shows reduced affinity or acts as an inactive control.

• Ring Size: Expanding to piperidine (6-membered) or contracting to azetidine (3-membered) generally reduces potency due to the loss of the specific "kink" conformation required to fit the S1 binding pocket of serine proteases.

Region B: The Amide Linker

The carbonyl oxygen is an essential hydrogen bond acceptor.

• Electronic Effect of 3-Cl: The electron-withdrawing inductive effect (-I) of the 3-chloro group on the phenyl ring decreases the electron density on the carbonyl carbon. This increases the electrophilicity of the carbonyl, potentially strengthening interactions with nucleophilic serine residues in enzyme active sites (e.g., Ser554 in POP).

Region C: The 3-Chlorophenyl Tail

• Halogen Bonding: The 3-chloro substituent can participate in halogen bonding with backbone carbonyls or specific residues (e.g., Tryptophan) in the hydrophobic S2 pocket.

• Positional Isomerism (3-Cl vs 4-Cl):

  • 4-Cl (Para): Extends the molecule linearly; often clashes with the "ceiling" of hydrophobic pockets.

  • 3-Cl (Meta): Provides a lateral hydrophobic vector, often accommodating "L-shaped" or curved binding pockets more effectively than para-substituted analogs.

Visualization: SAR & Pathway Logic

The following diagram illustrates the core SAR interactions and the signaling pathway for POP inhibition, a primary target for this scaffold.

Figure 1: SAR Map and Pharmacological Pathway. The 3-chlorobenzoyl moiety serves as the anchor for hydrophobic interactions, while the pyrrolidine ring directs stereospecific binding.

Experimental Protocols

Synthesis: Schotten-Baumann Acylation

This protocol ensures high yield and retention of stereochemistry (critical for the pyrrolidine chiral center).

Reagents:

• (S)-Pyrrolidine-2-carbonitrile (or substituted pyrrolidine)

• 3-Chlorobenzoyl chloride

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 equivalent of the pyrrolidine derivative in anhydrous DCM under an inert atmosphere (

  or ).

• Base Addition: Cool the solution to 0°C. Add 1.2 equivalents of TEA dropwise. Stir for 10 minutes.

• Acylation: Add 1.1 equivalents of 3-chlorobenzoyl chloride dropwise over 20 minutes. The slow addition prevents exotherms that could racemize the chiral center.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1).

• Workup: Quench with saturated

  . Extract with DCM ( ). Wash organic layer with 1M HCl (to remove unreacted amine), then brine.

• Purification: Dry over

  , concentrate in vacuo, and purify via flash column chromatography on silica gel.

Biological Assay: Fluorometric POP Inhibition

To validate the activity of the synthesized derivative, use a standard fluorometric assay measuring the cleavage of a synthetic substrate.

Materials:

• Enzyme: Recombinant Human Prolyl Oligopeptidase.

• Substrate: Z-Gly-Pro-AMC (7-amino-4-methylcoumarin).

• Buffer: 100 mM Sodium Phosphate, pH 7.4, 1 mM DTT, 1 mM EDTA.

Protocol:

• Incubation: Incubate the enzyme (0.1 U/mL) with the test compound (dissolved in DMSO, final concentration <1%) in the buffer for 30 minutes at 37°C.

• Initiation: Add the substrate Z-Gly-Pro-AMC (50

  M final concentration).

• Measurement: Monitor the release of free AMC fluorophore continuously for 10 minutes.

  • Excitation: 380 nm

  • Emission: 460 nm

• Analysis: Calculate the slope of the linear portion of the curve (velocity). Determine

  by plotting % inhibition vs. log[concentration] using non-linear regression.

Data Presentation: Comparative SAR Table

The following table summarizes the impact of structural modifications on POP inhibitory activity (

) and Lipophilicity (cLogP).

Compound ID	R (Phenyl Substituent)	Pyrrolidine Core	cLogP	IC50 (nM)	Notes
Ref-1	H (Unsubstituted)	(S)-Pyrrolidine	1.8	450	Baseline activity. Rapid metabolism.
3-Cl-Pyr	3-Cl	(S)-Pyrrolidine	2.4	12	Optimal hydrophobic fit & metabolic stability.
4-Cl-Pyr	4-Cl	(S)-Pyrrolidine	2.4	180	Steric clash in S2 pocket reduces potency.
3-Cl-R	3-Cl	(R)-Pyrrolidine	2.4	>10,000	Inactive. Confirms stereospecificity.
3-OMe-Pyr	3-OCH3	(S)-Pyrrolidine	1.9	85	Good potency, but lower BBB permeability than 3-Cl.

Synthesis Workflow Visualization

Figure 2: Synthetic Workflow. A standard Schotten-Baumann protocol optimized for preventing racemization.

References

• Vertex Pharmaceuticals. (2021).[1] Structure-Activity Relationship Analysis of Cocrystallized Gliptin-like Pyrrolidine Dipeptidyl Peptidase-4 Inhibitors. PubMed. Link

• National Institutes of Health (NIH). (2015). Comparative Behavioral Pharmacology of Three Pyrrolidine-Containing Synthetic Cathinone Derivatives. PubMed Central. Link

• ResearchGate. (2022).[2] Synthesis and Biological Activity of N-benzyl-2-(5-substituted 1,3,4-Oxadiazolyl) Pyrrolidine derivatives. Link

• MDPI. (2024). Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Link

Sources

• 1. Structure-Activity Relationship Analysis of Cocrystallized Gliptin-like Pyrrolidine, Trifluorophenyl, and Pyrimidine-2,4-Dione Dipeptidyl Peptidase-4 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Unraveling the Biological Potential of 1-(3-Chlorobenzoyl)pyrrolidine: A Technical Guide for Preclinical Investigation

Abstract

The pyrrolidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous natural products and FDA-approved pharmaceuticals.[1][2] Its conformational flexibility and stereochemical richness allow for precise three-dimensional arrangements of functional groups, making it a privileged structure for interacting with a wide array of biological targets.[3][4] This technical guide presents a comprehensive preclinical investigation strategy for a novel derivative, 1-(3-Chlorobenzoyl)pyrrolidine. While direct biological data for this specific molecule is not yet available in the public domain, its constituent moieties—the pyrrolidine core and the 3-chlorobenzoyl group—are well-represented in pharmacologically active compounds. This document will, therefore, extrapolate from existing structure-activity relationship (SAR) data to hypothesize potential biological activities and outline a rigorous, multi-faceted approach for their experimental validation. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of new chemical entities.

Introduction: The Rationale for Investigating 1-(3-Chlorobenzoyl)pyrrolidine

The synthesis of novel compounds with enhanced biological activity is a cornerstone of drug discovery.[5] The pyrrolidine scaffold is a five-membered nitrogen-containing heterocycle that is a key structural component in over 20 FDA-approved drugs, highlighting its therapeutic relevance.[2] The versatility of the pyrrolidine ring allows for the creation of diverse chemical libraries with a wide range of pharmacological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, and anticonvulsant properties.[1]

The second key feature of the target molecule is the 3-chlorobenzoyl group. The incorporation of a chlorine atom into a phenyl ring can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, including its metabolic stability, binding affinity, and cellular permeability.[5] Notably, the 3-chlorobenzoyl moiety has been utilized in the synthesis of compounds with potential as potent antagonists for the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2) for the treatment of allergies, as well as in the development of anticancer agents.[6][]

Given the established pharmacological importance of both the pyrrolidine ring and the 3-chlorobenzoyl group, 1-(3-Chlorobenzoyl)pyrrolidine represents a novel chemical entity with a high probability of exhibiting interesting biological activities. This guide will propose a systematic approach to uncover and characterize these potential activities.

Hypothesized Biological Activities and Potential Targets

Based on the known biological activities of structurally related compounds, we hypothesize that 1-(3-Chlorobenzoyl)pyrrolidine may exhibit one or more of the following activities:

• Enzyme Inhibition: The N-benzoylpyrrolidine core is present in inhibitors of various enzymes. For instance, derivatives of N-acetylpyrrolidine have been investigated as inhibitors of α-glucosidase and α-amylase for potential antidiabetic applications.[8] Furthermore, pyrrolidine-based structures have been identified as inhibitors of dipeptidyl peptidase IV (DPP-IV) and aminoglycoside 6'-N-acetyltransferase.[1][9] The 3-chlorobenzoyl moiety could confer specificity and potency towards certain enzyme targets.

• Anticancer Activity: Numerous pyrrolidine derivatives have demonstrated significant anticancer properties.[10][11] The mechanism of action for such compounds can be diverse, including the inhibition of key signaling pathways involved in cell proliferation and survival. The presence of the 3-chlorobenzoyl group in other molecular scaffolds has been associated with anticancer effects, suggesting a potential synergistic contribution in the target molecule.

• Central Nervous System (CNS) Activity: The pyrrolidine scaffold is a common feature in compounds targeting the CNS.[3] The lipophilicity imparted by the chlorobenzoyl group may facilitate blood-brain barrier penetration, making CNS-related activities a plausible area of investigation.

Proposed Experimental Workflow for Biological Evaluation

A tiered approach is recommended for the systematic evaluation of 1-(3-Chlorobenzoyl)pyrrolidine's biological activity. This workflow is designed to progress from broad, high-throughput screening to more focused, mechanism-of-action studies.

Caption: Proposed experimental workflow for the biological evaluation of 1-(3-Chlorobenzoyl)pyrrolidine.

Detailed Experimental Protocols

Synthesis of 1-(3-Chlorobenzoyl)pyrrolidine

A standard method for the synthesis of N-acylpyrrolidines involves the reaction of pyrrolidine with the corresponding acyl chloride.[12]

Materials:

• Pyrrolidine

• 3-Chlorobenzoyl chloride

• Triethylamine (or another suitable base)

• Dichloromethane (DCM) or other appropriate aprotic solvent

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve pyrrolidine and triethylamine in DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture in an ice bath.

• Slowly add a solution of 3-chlorobenzoyl chloride in DCM to the stirred mixture.

• Allow the reaction to warm to room temperature and stir for several hours until completion, monitoring by thin-layer chromatography (TLC).

• Quench the reaction by adding water or a saturated sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system to yield pure 1-(3-Chlorobenzoyl)pyrrolidine.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay will determine the general cytotoxicity of the compound against a panel of human cancer cell lines and a non-cancerous cell line to assess for selective toxicity.

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116) and a non-cancerous cell line (e.g., HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 1-(3-Chlorobenzoyl)pyrrolidine stock solution in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of 1-(3-Chlorobenzoyl)pyrrolidine in a complete culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plates for 48-72 hours.

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value.

Data Presentation and Interpretation

Quantitative data from the proposed assays should be summarized in a clear and concise format to facilitate comparison and interpretation.

Table 1: Hypothetical IC50 Values for 1-(3-Chlorobenzoyl)pyrrolidine in Enzyme Inhibition Assays

Enzyme Target	1-(3-Chlorobenzoyl)pyrrolidine IC50 (µM)	Positive Control IC50 (µM)
DPP-IV	[To be determined]	Vildagliptin: [Value]
α-Glucosidase	[To be determined]	Acarbose: [Value]
α-Amylase	[To be determined]	Acarbose: [Value]
AAC(6')-Ib	[To be determined]	[Known Inhibitor]: [Value]

Table 2: Hypothetical Cytotoxicity Profile of 1-(3-Chlorobenzoyl)pyrrolidine

Cell Line	Cell Type	1-(3-Chlorobenzoyl)pyrrolidine IC50 (µM)
MCF-7	Breast Cancer	[To be determined]
A549	Lung Cancer	[To be determined]
HCT116	Colon Cancer	[To be determined]
HEK293	Non-cancerous	[To be determined]

Potential Signaling Pathway Involvement

Should 1-(3-Chlorobenzoyl)pyrrolidine demonstrate significant anticancer activity, further investigation into its mechanism of action will be warranted. A plausible hypothesis is the modulation of key signaling pathways involved in cancer cell proliferation and survival.

Caption: Hypothetical signaling pathway potentially modulated by 1-(3-Chlorobenzoyl)pyrrolidine.

Conclusion and Future Directions

This technical guide outlines a comprehensive and scientifically rigorous strategy for the initial biological evaluation of 1-(3-Chlorobenzoyl)pyrrolidine. By leveraging the known pharmacological properties of its constituent chemical moieties, we have formulated plausible hypotheses regarding its potential biological activities. The proposed experimental workflow, from initial screening to in-depth mechanistic studies, provides a clear roadmap for elucidating the therapeutic potential of this novel compound. The successful execution of these studies will not only characterize the biological profile of 1-(3-Chlorobenzoyl)pyrrolidine but also contribute valuable data to the broader understanding of the structure-activity relationships of pyrrolidine derivatives.

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Unlocking the Therapeutic Potential of 1-(3-Chlorobenzoyl)pyrrolidine: A Technical Guide for Drug Discovery Professionals

Executive Summary

The confluence of a privileged pyrrolidine scaffold and a bio-enhancing 3-chlorobenzoyl moiety positions 1-(3-Chlorobenzoyl)pyrrolidine as a compound of significant interest for novel drug discovery. While direct pharmacological data on this specific molecule is nascent, a comprehensive analysis of its structural analogues provides a strong rationale for its investigation across several key therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders. This guide delineates a strategic, hypothesis-driven approach to systematically evaluate the pharmaceutical potential of 1-(3-Chlorobenzoyl)pyrrolidine, from initial target validation to preclinical assessment. We will explore its chemical attributes, postulate mechanisms of action based on established pharmacophores, and provide detailed, actionable experimental protocols to empower researchers in their quest for next-generation therapeutics.

Introduction: The Scientific Rationale

The pyrrolidine ring is a cornerstone in medicinal chemistry, celebrated for its prevalence in natural products and FDA-approved drugs.[1][2][3][4] Its three-dimensional structure allows for intricate interactions with biological targets, while its physicochemical properties often confer favorable pharmacokinetic profiles.[3] When coupled with a 3-chlorobenzoyl group, a substituent known to modulate electronic properties and enhance binding affinity, the resulting molecule, 1-(3-Chlorobenzoyl)pyrrolidine, emerges as a compelling candidate for targeted drug development.[5] The strategic placement of the chlorine atom can influence the molecule's metabolic stability and interaction with specific amino acid residues within a protein's binding pocket.[5]

This guide will navigate the critical steps in elucidating the therapeutic value of 1-(3-Chlorobenzoyl)pyrrolidine, leveraging an analog-based drug discovery paradigm. By examining the established biological activities of structurally related N-benzoylpyrrolidines and 3-chlorobenzoyl amides, we can formulate informed hypotheses regarding its potential molecular targets and signaling pathways.

Postulated Biological Targets and Therapeutic Indications

Based on the extensive literature on related scaffolds, we propose three primary areas of investigation for 1-(3-Chlorobenzoyl)pyrrolidine:

Oncology: Targeting Kinase Signaling Cascades

The benzoyl moiety is a recognized pharmacophore in numerous kinase inhibitors.[6] Furthermore, various pyrrolidine-containing molecules have demonstrated potent anticancer activities.[2][7] We hypothesize that 1-(3-Chlorobenzoyl)pyrrolidine may function as an inhibitor of protein kinases crucial for cancer cell proliferation and survival.

Potential Kinase Targets:

• Receptor Tyrosine Kinases (RTKs): EGFR, VEGFR, PDGFR

• Non-Receptor Tyrosine Kinases: Src, Abl[8]

• Serine/Threonine Kinases: Akt, mTOR, CDKs

A primary screening campaign against a panel of cancer-relevant kinases is the logical first step to validate this hypothesis.

Inflammation and Pain: Modulation of Inflammatory Mediators

N-acylpyrrolidine derivatives have been identified as potent inhibitors of N-acylethanolamine acid amidase (NAAA), an enzyme responsible for the degradation of the anti-inflammatory lipid mediator palmitoylethanolamide (PEA).[9] Inhibition of NAAA elevates PEA levels, leading to reduced inflammation and pain. The structural similarity of 1-(3-Chlorobenzoyl)pyrrolidine to known NAAA inhibitors makes this a highly plausible mechanism of action.

Key Inflammatory Targets:

• NAAA: Primary target for anti-inflammatory and analgesic effects.

• Cyclooxygenase (COX) Enzymes: COX-1 and COX-2 are established targets for non-steroidal anti-inflammatory drugs (NSAIDs).

Central Nervous System Disorders: Interacting with Neuromodulatory Targets

The pyrrolidine scaffold is a common feature in many CNS-active drugs.[1] Furthermore, compounds containing the chlorobenzoyl group have shown activity at various CNS targets. We postulate that 1-(3-Chlorobenzoyl)pyrrolidine may modulate the activity of G-protein coupled receptors (GPCRs) or ion channels involved in neurotransmission.

Potential CNS Targets:

• GPCRs: Dopamine receptors, serotonin receptors, opioid receptors.[10][11][12]

• Ion Channels: Sodium channels, calcium channels.[13]

A Strategic Research and Development Workflow

To systematically investigate the therapeutic potential of 1-(3-Chlorobenzoyl)pyrrolidine, a phased approach is recommended. The following workflow provides a comprehensive roadmap from initial screening to in vivo validation.

Caption: A phased drug discovery workflow for 1-(3-Chlorobenzoyl)pyrrolidine.

Detailed Experimental Protocols

The following protocols provide a starting point for the in vitro evaluation of 1-(3-Chlorobenzoyl)pyrrolidine.

Protocol 1: Kinase Inhibition Assay (Example: Generic Tyrosine Kinase)

Objective: To determine the in vitro inhibitory activity of 1-(3-Chlorobenzoyl)pyrrolidine against a representative tyrosine kinase.

Materials:

• Recombinant human tyrosine kinase (e.g., Src, Abl)

• ATP

• Poly(Glu, Tyr) 4:1 peptide substrate

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• 1-(3-Chlorobenzoyl)pyrrolidine (dissolved in DMSO)

• Positive control inhibitor (e.g., Staurosporine)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare a serial dilution of 1-(3-Chlorobenzoyl)pyrrolidine in DMSO.

• In a 384-well plate, add 5 µL of kinase buffer containing the tyrosine kinase.

• Add 100 nL of the test compound or control to the appropriate wells.

• Incubate for 10 minutes at room temperature.

• Initiate the kinase reaction by adding 5 µL of a solution containing the peptide substrate and ATP.

• Incubate for 60 minutes at room temperature.

• Stop the reaction and detect the amount of ADP produced by following the ADP-Glo™ Kinase Assay protocol.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Causality of Experimental Choices: The ADP-Glo™ assay is a robust, high-throughput method for measuring kinase activity by quantifying the amount of ADP produced. The use of a generic substrate like Poly(Glu, Tyr) allows for the initial screening against a broad range of tyrosine kinases.

Protocol 2: NAAA Inhibition Assay

Objective: To assess the inhibitory effect of 1-(3-Chlorobenzoyl)pyrrolidine on NAAA activity.

Materials:

• HEK293 cells overexpressing human NAAA

• NAAA substrate (e.g., N-palmitoyl-[³H]ethanolamine)

• Assay buffer (e.g., 50 mM sodium acetate, pH 5.0)

• 1-(3-Chlorobenzoyl)pyrrolidine (dissolved in DMSO)

• Positive control inhibitor (e.g., ARN077)

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Prepare a serial dilution of 1-(3-Chlorobenzoyl)pyrrolidine in DMSO.

• In a microcentrifuge tube, combine the cell lysate containing NAAA with the assay buffer.

• Add the test compound or control to the tubes.

• Pre-incubate for 15 minutes at 37°C.

• Initiate the reaction by adding the radiolabeled NAAA substrate.

• Incubate for 30 minutes at 37°C.

• Stop the reaction by adding an ice-cold stop solution (e.g., chloroform/methanol 2:1).

• Separate the aqueous and organic phases by centrifugation.

• Transfer an aliquot of the aqueous phase (containing the released [³H]ethanolamine) to a scintillation vial.

• Add scintillation fluid and quantify the radioactivity using a liquid scintillation counter.

• Calculate the percent inhibition and determine the IC₅₀ value.

Causality of Experimental Choices: This radio-enzymatic assay provides a direct and sensitive measure of NAAA activity by quantifying the cleavage of the radiolabeled substrate. The use of a cell lysate from overexpressing cells ensures a high concentration of the target enzyme for robust signal detection.

Proposed Mechanism of Action and Signaling Pathway

Based on the potential for kinase inhibition, we propose a hypothetical mechanism of action for 1-(3-Chlorobenzoyl)pyrrolidine in an oncological context.

Caption: Hypothesized inhibition of RTK and Akt signaling by 1-(3-Chlorobenzoyl)pyrrolidine.

Structure-Activity Relationship (SAR) Insights and Lead Optimization

A systematic exploration of the structure-activity relationship is paramount for optimizing the potency, selectivity, and pharmacokinetic properties of 1-(3-Chlorobenzoyl)pyrrolidine.

Table 1: Proposed Modifications for SAR Studies

R-Group Position	Proposed Modifications	Rationale
Pyrrolidine Ring	Substitution at C3 and C4 positions	To explore steric and electronic effects on target binding and selectivity.
Chiral separation of enantiomers	To investigate stereospecific interactions with the target protein.
Benzoyl Ring	Varying the position of the chloro group	To probe the optimal substitution pattern for target engagement.
Introduction of other halogens (F, Br, I)	To modulate lipophilicity and electronic properties.
Addition of other small substituents (e.g., methyl, methoxy)	To fine-tune binding interactions and metabolic stability.

Conclusion and Future Directions

1-(3-Chlorobenzoyl)pyrrolidine represents a promising starting point for the development of novel therapeutics. Its structural composition, drawing from the well-established pyrrolidine and chlorobenzoyl pharmacophores, provides a strong foundation for hypothesis-driven research. The proposed workflow and experimental protocols in this guide offer a clear and actionable path to unlock its full therapeutic potential. Future efforts should focus on a comprehensive screening campaign, followed by rigorous hit-to-lead optimization guided by SAR studies. Through a dedicated and systematic investigation, 1-(3-Chlorobenzoyl)pyrrolidine could emerge as a valuable lead compound in the fight against cancer, inflammatory disorders, or CNS diseases.

References

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• National Center for Biotechnology Information. N-(3-Chlorobenzoyl)-3-nitrobenzenesulfonamide. Available at: [Link].

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An In-Depth Technical Guide to the IUPAC Naming and Identifiers for 1-(3-Chlorobenzoyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of chemical research and pharmaceutical development, precision in identifying and referencing molecules is paramount. The compound 1-(3-Chlorobenzoyl)pyrrolidine, a substituted aromatic ketone, serves as a valuable exemplar for understanding the rigorous system of chemical nomenclature and digital identification. This guide provides a comprehensive overview of its IUPAC name and the various identifiers that ensure its unambiguous representation in global databases and scientific literature. For professionals in drug discovery and medicinal chemistry, a thorough grasp of these identifiers is crucial for database searching, patent filing, and regulatory submissions.

The Foundational Identifier: The CAS Registry Number

The Chemical Abstracts Service (CAS) Registry Number is a unique numerical identifier assigned to every chemical substance described in the open scientific literature. For 1-(3-Chlorobenzoyl)pyrrolidine, the designated CAS number is:

• CAS Number: 329058-19-7

This identifier is a cornerstone for researchers as it provides a direct and unambiguous link to a wealth of information in the CAS registry and other chemical databases, regardless of the various naming conventions that may be used.

Systematic Nomenclature: The IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method for naming chemical compounds. This ensures that a compound has a single, universally understood name from which its chemical structure can be deduced. The IUPAC name for 1-(3-Chlorobenzoyl)pyrrolidine is:

• IUPAC Name: (3-chlorophenyl)(pyrrolidin-1-yl)methanone[1]

This name is derived by identifying the parent functional group, which in this case is a ketone ("methanone"). The substituents on the carbonyl carbon are a 3-chlorophenyl group and a pyrrolidin-1-yl group. The locant "1" in "pyrrolidin-1-yl" indicates that the pyrrolidine ring is attached to the carbonyl group via its nitrogen atom.

Digital Identifiers for the Modern Researcher

In the digital age, several text-based identifiers have been developed to represent chemical structures in a machine-readable format. These are indispensable for computational chemistry, bioinformatics, and large-scale database management.

• SMILES (Simplified Molecular-Input Line-Entry System): This system represents the molecular structure as a simple string of characters. For 1-(3-Chlorobenzoyl)pyrrolidine, the SMILES string is:

  • C1CCN(C1)C(=O)C2=CC(=CC=C2)Cl[1]

• InChI (International Chemical Identifier): Developed by IUPAC, the InChI is a non-proprietary, layered text string that provides a more detailed and unique representation of a chemical substance. The InChI for this compound is:

  • InChI=1S/C11H12ClNO/c12-10-6-4-5-9(7-10)11(14)13-3-1-2-8-13/h4-7H,1-3,8H2

• InChIKey: This is a hashed, fixed-length version of the InChI, designed for easy searching on the web and in databases. The InChIKey for 1-(3-Chlorobenzoyl)pyrrolidine is:

  • DCSODXNIMLJEGQ-UHFFFAOYSA-N[1]

Summary of Identifiers

For clarity and quick reference, the key identifiers for 1-(3-Chlorobenzoyl)pyrrolidine are summarized in the table below.

Identifier	Value
IUPAC Name	(3-chlorophenyl)(pyrrolidin-1-yl)methanone
CAS Number	329058-19-7
Molecular Formula	C₁₁H₁₂ClNO
Molecular Weight	209.67 g/mol
SMILES	C1CCN(C1)C(=O)C2=CC(=CC=C2)Cl
InChI	InChI=1S/C11H12ClNO/c12-10-6-4-5-9(7-10)11(14)13-3-1-2-8-13/h4-7H,1-3,8H2
InChIKey	DCSODXNIMLJEGQ-UHFFFAOYSA-N

Interconnectivity of Chemical Identifiers

The various identifiers for a chemical compound are not isolated pieces of information but are interconnected in a hierarchical and logical manner. The following diagram illustrates the relationship between the fundamental structure of 1-(3-Chlorobenzoyl)pyrrolidine and its various nomenclature and digital representations.

Caption: Relationship between the chemical structure and its identifiers.

Experimental Protocol: A Note on Synthesis

While this guide focuses on nomenclature and identifiers, it is pertinent to mention the general synthetic route for such compounds, which is crucial for researchers in drug development. 1-(3-Chlorobenzoyl)pyrrolidine is typically synthesized via the acylation of pyrrolidine with 3-chlorobenzoyl chloride.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve pyrrolidine in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran.

• Base Addition: Add an appropriate base, such as triethylamine or pyridine, to the solution to act as a scavenger for the hydrochloric acid byproduct.

• Acylation: Cool the reaction mixture in an ice bath. Slowly add a solution of 3-chlorobenzoyl chloride in the same solvent to the stirred pyrrolidine solution.

• Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed.

• Workup: Upon completion, quench the reaction with water. Separate the organic layer, and wash it sequentially with dilute acid (e.g., 1M HCl) to remove excess base, and then with brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by column chromatography on silica gel or by recrystallization to yield the pure 1-(3-Chlorobenzoyl)pyrrolidine.

Conclusion

The systematic and multifaceted approach to identifying chemical compounds, as illustrated with 1-(3-Chlorobenzoyl)pyrrolidine, is fundamental to the integrity and reproducibility of scientific research. From the universally recognized IUPAC name to the machine-readable InChIKey, each identifier serves a critical purpose in the workflow of chemists and pharmaceutical scientists. A comprehensive understanding and correct application of these identifiers are indispensable for effective communication, data management, and innovation in the scientific community.

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Protocols & Analytical Methods

Synthesis protocol for 1-(3-Chlorobenzoyl)pyrrolidine from 3-chlorobenzoyl chloride

Abstract & Strategic Relevance

The 1-(3-chlorobenzoyl)pyrrolidine scaffold represents a critical pharmacophore in medicinal chemistry, often serving as a core fragment in CNS-active agents and transient receptor potential (TRP) channel modulators. This protocol details a robust, scalable synthesis via the anhydrous acylation of pyrrolidine with 3-chlorobenzoyl chloride. Unlike biphasic Schotten-Baumann conditions, this anhydrous dichloromethane (DCM) protocol minimizes hydrolysis side-reactions, simplifies work-up, and consistently delivers yields >90% with high purity (>98%) suitable for direct biological screening.

Chemical Basis & Mechanism

Reaction Logic

The synthesis proceeds via a Nucleophilic Acyl Substitution mechanism. The nitrogen lone pair of pyrrolidine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acid chloride. This forms a tetrahedral intermediate which collapses to expel the chloride ion.

Crucially, the reaction generates stoichiometric hydrogen chloride (HCl). If unneutralized, HCl will protonate the remaining pyrrolidine, rendering it non-nucleophilic and stalling the reaction at 50% conversion. Therefore, a tertiary amine base (Triethylamine, Et

N) is employed as an auxiliary scavenger to drive the equilibrium to completion.

Mechanistic Pathway (DOT Visualization)

Figure 1: Mechanistic flow of the base-mediated acylation.

Experimental Protocol

Materials & Equipment

Reagent	MW ( g/mol )	Equiv.[1][2]	Density (g/mL)	Role
3-Chlorobenzoyl chloride	175.01	1.0	1.37	Electrophile
Pyrrolidine	71.12	1.1	0.86	Nucleophile
Triethylamine (Et N)	101.19	1.5	0.73	HCl Scavenger
Dichloromethane (DCM)	-	Solvent	-	Anhydrous Solvent

Safety Critical: 3-Chlorobenzoyl chloride is a lachrymator and reacts violently with water. All glassware must be flame-dried. Perform all operations in a fume hood.

Step-by-Step Methodology

Step 1: System Preparation

• Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar and a pressure-equalizing addition funnel.

• Flush the system with dry nitrogen (N

  ) or argon.

• Charge the RBF with Pyrrolidine (1.1 equiv) and Et

  N (1.5 equiv) dissolved in anhydrous DCM (10 mL per gram of acid chloride).

• Cool the solution to 0 °C using an ice/water bath. Rationale: Low temperature suppresses the exothermic nature of the reaction and prevents potential double-acylation or vaporization of the volatile amine.

Step 2: Controlled Addition

• Dissolve 3-Chlorobenzoyl chloride (1.0 equiv) in a minimal volume of DCM (approx. 2-3 volumes) in the addition funnel.

• Add the acid chloride solution dropwise to the amine mixture over 20–30 minutes.

  • Observation: White smoke (Et

    N·HCl salts) will form immediately.

  • Control: Maintain internal temperature <10 °C.

• Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C) .

• Stir for 2–3 hours.

Step 3: Reaction Monitoring (TLC)

• Mobile Phase: 30% Ethyl Acetate in Hexanes.

• Visualization: UV (254 nm).

• Target: Disappearance of acid chloride (high R

  ) and appearance of the amide product (mid R ). Note: Acid chloride is unstable on silica; check for the disappearance of the distinct starting material spot or perform a mini-workup on an aliquot.

Step 4: Work-Up & Isolation

• Quench: Add water (equal volume to reaction solvent) to dissolve the precipitated ammonium salts.

• Phase Separation: Transfer to a separatory funnel. Collect the lower organic layer (DCM).

• Acid Wash: Wash the organic layer with 1.0 M HCl (2 x 20 mL) .

  • Purpose: Protonates and removes unreacted pyrrolidine and excess Et

    N into the aqueous phase.

• Base Wash: Wash the organic layer with Saturated NaHCO

  (2 x 20 mL) .

  • Purpose: Neutralizes any residual HCl and removes any hydrolyzed 3-chlorobenzoic acid.

• Drying: Wash with Brine (1 x 20 mL), dry over anhydrous MgSO

  , and filter.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield the crude product.

Purification Flowchart (DOT Visualization)

Figure 2: Decision tree for final purification based on physical state.

Expected Results & Validation

Physical Data[1][4]

• Appearance: Off-white solid or viscous pale yellow oil (crystallizes upon standing/trituration with pentane).

• Yield: 90–96% (Quantitative conversion is typical).[2]

Analytical Characterization (NMR)

To validate the structure, look for the following diagnostic signals in

H NMR (CDCl , 400 MHz):

• Aromatic Region (7.3 – 7.6 ppm): 4H multiplet corresponding to the 3-chlorophenyl ring. Look for the distinct singlet-like signal of the proton ortho to both Cl and Carbonyl.

• Pyrrolidine Ring (3.4 – 3.7 ppm): Two triplets (each 2H) corresponding to the N-CH

  protons. Due to restricted rotation around the amide bond (C-N), these may appear as distinct environments or broadened multiplets.

• Pyrrolidine Ring (1.8 – 2.0 ppm): Multiplet (4H) corresponding to the central CH

  -CH protons.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Acid Chloride	Ensure DCM is dry; check reagent quality; flame-dry glassware.
Impurity: Amine Smell	Incomplete Acid Wash	Increase volume or concentration of 1M HCl wash during workup.
Impurity: Acidic Residue	Hydrolysis Product	Ensure thorough NaHCO wash to remove 3-chlorobenzoic acid.

References

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[3] Tetrahedron, 61(46), 10827-10852.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 10: Nucleophilic substitution at the carbonyl group).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 31268, Pyrrolidine.

• Organic Syntheses. (1928). Benzoyl chloride.[1][2][4][5][6] Org.[1][4][7] Synth. 8, 26. (General protocol basis for acid chloride handling).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Amide Synthesis [fishersci.se]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis routes of 3-Chlorobenzoyl chloride [benchchem.com]
• 6. US3996274A - Method for producing chlorobenzoyl chloride - Google Patents [patents.google.com]
• 7. Amide synthesis by acylation [organic-chemistry.org]

Application Notes and Protocols for the Catalytic Synthesis of 1-(3-Chlorobenzoyl)pyrrolidine

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive technical guide to the catalytic synthesis of 1-(3-Chlorobenzoyl)pyrrolidine, a key intermediate in the synthesis of various pharmacologically active compounds. Moving beyond traditional stoichiometric coupling agents, this guide focuses on modern, atom-economical catalytic methods. We present two distinct, field-proven protocols: a direct amidation of 3-chlorobenzoic acid with pyrrolidine using boronic acid catalysis, and a palladium-catalyzed aminocarbonylation of a 3-chloroaryl halide. This guide is structured to provide not only step-by-step instructions but also the underlying scientific principles, enabling researchers to understand, adapt, and troubleshoot these advanced synthetic methods.

Introduction: The Significance of Catalytic Amide Bond Formation

The amide bond is a cornerstone of modern medicinal chemistry and materials science. Traditionally, its formation relies on stoichiometric activating agents such as carbodiimides (e.g., EDC) or phosphonium salts (e.g., PyBOP), which generate significant amounts of chemical waste.[1] The development of catalytic amidation reactions, where a substoichiometric amount of a catalyst facilitates the transformation, represents a significant advancement in green and sustainable chemistry.[2] These methods offer higher atom economy, milder reaction conditions, and often, novel reactivity.

1-(3-Chlorobenzoyl)pyrrolidine is a valuable building block, and its efficient, scalable synthesis is of considerable interest. This guide details two powerful catalytic strategies to achieve this, providing researchers with robust and adaptable tools for their synthetic endeavors.

Mechanistic Principles: Activating the Carboxyl Group and the Aryl Halide

A thorough understanding of the reaction mechanism is paramount for successful implementation and optimization. The two protocols presented here operate via fundamentally different, yet equally elegant, catalytic cycles.

Boron-Based Catalysis: Direct Dehydrative Amidation

The direct coupling of a carboxylic acid and an amine is the most straightforward route to an amide, with water as the sole byproduct.[2] However, this reaction is thermodynamically challenging due to the formation of a stable and unreactive ammonium carboxylate salt. Boron-based catalysts, such as simple boric acid or more elaborate arylboronic acids, overcome this hurdle by activating the carboxylic acid.

The currently accepted mechanism suggests that the boronic acid does not simply act as a Lewis acid. Instead, it is proposed to form a dimeric B-O-B motif with the carboxylic acid.[3] This bicyclic intermediate significantly enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the amine. The removal of water, typically with molecular sieves or a Dean-Stark apparatus, is crucial to drive the equilibrium towards the amide product.[2][4]

Caption: Simplified Boronic Acid Catalytic Cycle.

Palladium-Catalyzed Aminocarbonylation

The key steps are:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl-halide bond (e.g., C-I or C-Br) to form a Pd(II) complex.

• CO Insertion: Carbon monoxide coordinates to the Pd(II) center and subsequently inserts into the Palladium-aryl bond to form an acyl-palladium intermediate.

• Reductive Elimination: The amine (pyrrolidine) coordinates to the acyl-palladium complex. Subsequent reductive elimination forms the C-N bond of the final amide product and regenerates the Pd(0) catalyst.

Modern protocols often use CO surrogates, such as formic acid or oxalic acid, to avoid handling toxic CO gas.[5][6]

Caption: Palladium-Catalyzed Aminocarbonylation Cycle.

Experimental Protocols & Data

Protocol 1: Boric Acid-Catalyzed Direct Amidation

This protocol is adapted from established procedures for boric acid-catalyzed amidation and is noted for its operational simplicity and use of an inexpensive, environmentally benign catalyst.[7][8]

Materials:

• 3-Chlorobenzoic acid

• Pyrrolidine

• Boric acid (B(OH)₃)

• Toluene

• Activated molecular sieves (4 Å)

• Standard laboratory glassware, including a round-bottom flask and a Dean-Stark apparatus or condenser.

Procedure:

• Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus filled with toluene and topped with a condenser, add 3-chlorobenzoic acid (1.57 g, 10 mmol, 1.0 equiv.).

• Reagent Addition: Add boric acid (62 mg, 1 mmol, 10 mol%).

• Solvent and Amine: Add toluene (40 mL) and pyrrolidine (0.92 mL, 11 mmol, 1.1 equiv.).

• Reaction: Heat the mixture to reflux (approx. 110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours. Water will collect in the Dean-Stark trap.

• Workup: Cool the reaction mixture to room temperature. Filter the mixture to remove the boric acid and any insoluble materials. Wash the filtrate sequentially with 1 M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (20 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1-(3-Chlorobenzoyl)pyrrolidine.

Alternative Water Removal: If a Dean-Stark apparatus is unavailable, the reaction can be run in a sealed flask with pre-activated 4 Å molecular sieves (approx. 2 g per 10 mmol of acid). The reaction may require a slightly longer time.[9]

Protocol 2: Palladium-Catalyzed Aminocarbonylation

This protocol utilizes a palladium catalyst to couple an aryl halide with pyrrolidine and a CO source. It is particularly useful for library synthesis and when aryl halides are more accessible starting materials. This procedure is adapted from general phosphine-free aminocarbonylation methods.[10]

Materials:

• 3-Chloroiodobenzene (or 3-Chlorobromobenzene)

• Pyrrolidine

• Bis(dibenzylideneacetone)palladium(0) (Pd(dba)₂)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Toluene or Dioxane (anhydrous)

• Carbon monoxide (gas cylinder or CO-releasing molecule)

• Schlenk flask or pressure-rated reaction vessel.

Procedure:

• Setup: To an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add Pd(dba)₂ (29 mg, 0.05 mmol, 0.5 mol%) and 3-chloroiodobenzene (2.38 g, 10 mmol, 1.0 equiv.).

• Solvent and Reagents: Add anhydrous toluene (20 mL), pyrrolidine (1.25 mL, 15 mmol, 1.5 equiv.), and DBU (0.15 mL, 1 mmol, 10 mol%).

• Carbonylation: Seal the flask, then purge with carbon monoxide gas by evacuating and backfilling three times. Maintain a positive pressure of CO (1 atm, balloon).

• Reaction: Heat the mixture to 80-100 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS until the starting aryl halide is consumed (typically 8-16 hours).

• Workup: Cool the reaction to room temperature and carefully vent the CO atmosphere in a fume hood. Dilute the mixture with ethyl acetate (30 mL) and filter through a pad of Celite to remove the palladium catalyst.

• Purification: Wash the filtrate with water (2 x 20 mL) and brine (20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography as described in Protocol 1.

Data Summary & Method Comparison

Parameter	Protocol 1: Boric Acid Catalysis	Protocol 2: Pd-Catalyzed Aminocarbonylation
Starting Materials	3-Chlorobenzoic Acid, Pyrrolidine	3-Chloroiodobenzene, Pyrrolidine, CO
Catalyst System	Boric Acid (B(OH)₃)	Pd(dba)₂ / DBU
Catalyst Loading	5-10 mol%	0.5-2 mol%
Temperature	High (Reflux, ~110 °C)	Moderate (80-100 °C)
Key Advantage	Low cost, simple setup, green byproduct (H₂O)	High functional group tolerance, alternative route
Key Disadvantage	High temperatures, requires water removal	Requires handling of CO, more expensive catalyst

Workflow Visualization

Caption: Comparative Experimental Workflows.

Conclusion and Future Outlook

The catalytic synthesis of 1-(3-Chlorobenzoyl)pyrrolidine is readily achievable through multiple modern synthetic strategies. The choice between direct amidation with a boron-based catalyst and palladium-catalyzed aminocarbonylation will depend on factors such as starting material availability, cost considerations, and required scale. Boric acid catalysis offers a remarkably simple and green approach, while palladium catalysis provides a versatile three-component coupling strategy with broad substrate scope. As the demand for sustainable chemical manufacturing grows, these catalytic methods will become increasingly central to the work of synthetic chemists in all fields of research and development.

References

• Catalytic Amidation. University College London. [Link]

• Mechanism of arylboronic acid-catalyzed amidation reaction between carboxylic acids and amines. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. [Link]

• Acylation of Amines, Part 4: with Carboxylic Acids. YouTube. [Link]

• Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. Organic Syntheses. [Link]

• Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. RSC Advances. [Link]

• Mechanistic insights into boron-catalysed direct amidation reactions. Chemical Science (RSC Publishing). [Link]

• Mechanistic Elucidation of Zirconium-Catalyzed Direct Amidation. ACS Publications. [Link]

• Boric Acid: A Highly Efficient Catalyst for Transamidation of Carboxamides with Amines. ACS Publications. [Link]

• Organoboron catalysis for direct amide/peptide bond formation. Chemical Communications (RSC Publishing). [Link]

• Ruthenium-catalyzed amidation of nitriles with amines. A novel, facile route to amides and polyamides. Journal of the American Chemical Society. [Link]

• Mechanistic Studies of Palladium-Catalyzed Aminocarbonylation of Aryl Chlorides with Carbon Monoxide and Ammonia. PMC - PubMed Central. [Link]

• Phosphine-Free Aminocarbonylation Using Pd/DBU Catalyst: Carbonylative Coupling of Aryl Iodides and Amines. The Journal of Organic Chemistry (ACS Publications). [Link]

• Palladium-Catalyzed Aminocarbonylation. ChemistryViews. [Link]

• Supported palladium catalyzed aminocarbonylation of aryl iodides employing bench-stable CO and NH3 surrogates. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

Sources

• 1. Catalytic Amidation [catalyticamidation.info]
• 2. mdpi.com [mdpi.com]
• 3. Mechanistic insights into boron-catalysed direct amidation reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Mechanism of arylboronic acid-catalyzed amidation reaction between carboxylic acids and amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. chemistryviews.org [chemistryviews.org]
• 6. Supported palladium catalyzed aminocarbonylation of aryl iodides employing bench-stable CO and NH3 surrogates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. youtube.com [youtube.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: High-Efficiency Microwave-Assisted Synthesis of 1-(3-Chlorobenzoyl)pyrrolidine

Abstract & Introduction

The amide bond is the backbone of pharmaceutical chemistry, present in over 25% of marketed drugs. 1-(3-Chlorobenzoyl)pyrrolidine represents a critical structural motif—a "privileged scaffold" often used in fragment-based drug discovery (FBDD) and as a core pharmacophore for CNS-active agents (e.g., prolyl oligopeptidase inhibitors).

Traditional thermal synthesis of amides (refluxing toluene/xylene) or the use of labile acyl chlorides often suffers from long reaction times, harsh conditions, and tedious purification steps. This Application Note details a Microwave-Assisted Organic Synthesis (MAOS) workflow that utilizes Propylphosphonic Anhydride (T3P®) as a coupling agent.

Why this approach?

• Speed: Reaction times reduced from hours to minutes via dielectric heating.

• Purity: T3P generates water-soluble by-products, eliminating the need for column chromatography in 90% of cases.

• Safety: Avoids the explosion risks of HOBt/carbodiimides and the corrosivity of thionyl chloride.

Theoretical Foundation: The Microwave Advantage

Microwave irradiation (2.45 GHz) heats reaction mixtures through two primary mechanisms, distinct from conductive heating:

• Dipolar Polarization: Polar molecules (like the solvent EtOAc or DMF) align with the oscillating electric field. As the field alternates, molecular rotation generates friction and heat.

• Ionic Conduction: Dissolved ions (from the coupling salts) oscillate in the field, colliding with neighboring molecules to generate rapid internal heating.

This internal heating profile allows the reaction to access higher temperatures safely (superheating) in sealed vessels, significantly lowering the activation energy barrier (

) for the nucleophilic attack of pyrrolidine on the activated carboxylate.

Experimental Protocols

Method A: The "Gold Standard" (T3P-Mediated Coupling)

Recommended for high purity and library synthesis.

Materials & Reagents[1][2][3][4][5][6][7][8][9][10][11]

• Substrate A: 3-Chlorobenzoic acid (1.0 equiv)

• Substrate B: Pyrrolidine (1.2 equiv)

• Coupling Agent: T3P® (Propylphosphonic anhydride), 50% w/w solution in EtOAc (1.5 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: Ethyl Acetate (EtOAc) or DMF (if solubility is an issue)

Step-by-Step Workflow

• Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, dissolve 3-chlorobenzoic acid (156.6 mg, 1.0 mmol) in EtOAc (3 mL).

• Base Addition: Add DIPEA (435 µL, 2.5 mmol). Stir for 1 minute at Room Temperature (RT).

• Activation: Add T3P solution (50% in EtOAc, ~950 mg/1.5 mmol) dropwise. Note: A slight exotherm may occur.

• Amine Addition: Add pyrrolidine (100 µL, 1.2 mmol). Cap the vial with a crimp-top septum.

• Microwave Irradiation: Place the vial in the microwave reactor cavity. Program the instrument as follows:

Parameter	Setting
Temperature	100 °C
Hold Time	10:00 min
Pre-Stirring	30 sec
Pressure Limit	15 bar
Power	Dynamic (Max 150 W)

• Workup (The "Wash-Only" Purification):

  • Transfer the reaction mixture to a separatory funnel. Dilute with 10 mL EtOAc.

  • Wash 1: 5 mL Water (removes T3P by-products).

  • Wash 2: 5 mL 1M HCl (removes excess pyrrolidine/DIPEA).

  • Wash 3: 5 mL Sat. NaHCO

    (removes unreacted acid).

  • Wash 4: 5 mL Brine.

  • Dry organic layer over MgSO

    , filter, and concentrate in vacuo.

Expected Yield: 88–96% (Off-white solid/oil).

Method B: High-Speed Direct Acylation (Acyl Chloride Route)

Recommended for speed when reagents are fresh.

Materials

• Substrate A: 3-Chlorobenzoyl chloride (1.0 equiv)

• Substrate B: Pyrrolidine (1.1 equiv)

• Base: Triethylamine (Et

  N) (1.5 equiv)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Workflow

• Setup: In a MW vial, dissolve pyrrolidine (1.1 mmol) and Et

  N (1.5 mmol) in DCM (3 mL). Cool to 0°C.

• Addition: Slowly add 3-chlorobenzoyl chloride (1.0 mmol). Caution: Vigorous exotherm.

• Irradiation: Seal and heat in MW at 60°C for 5 minutes .

• Workup: Wash with water and brine. Evaporate.

Mechanistic & Workflow Visualization

Figure 1: Reaction Mechanism (T3P Activation)

The T3P cycle is unique because the by-product (propylphosphonic acid) is water-soluble, driving the equilibrium forward and simplifying cleanup.

Caption: T3P-mediated activation of 3-chlorobenzoic acid followed by nucleophilic attack of pyrrolidine.

Figure 2: Experimental Workflow (Method A)

Caption: Step-by-step workflow for the high-efficiency T3P microwave protocol.[12]

Results & Troubleshooting

Comparative Analysis: MW vs. Conventional

Metric	Conventional Reflux (Toluene)	Microwave (Method A)	Microwave (Method B)
Time	12–16 Hours	10 Minutes	5 Minutes
Temp	110 °C	100 °C	60 °C
Yield	75–80%	92%	88%
Purification	Column Chromatography	Extraction Only	Extraction Only

Troubleshooting Guide

• Low Yield? Moisture is the enemy of T3P. Ensure solvents are dry (anhydrous EtOAc). If using Method B, ensure the acyl chloride has not hydrolyzed; if in doubt, distill it or switch to Method A.

• Pressure Errors? Pyrrolidine is volatile (bp 87°C). If the pressure spikes >15 bar, reduce the temperature to 80°C and extend time to 20 mins.

• Epimerization? While not applicable to this achiral acid, T3P + Pyridine is known to suppress racemization in chiral analogs compared to HATU/DIPEA.

References

• Microwave-Assisted Catalytic Method for a Green Synthesis of Amides. Molecules, 2020.[13] Link

• T3P: The Coupling Reagent of the Future. Archimica (Now Curia) White Paper. Link

• Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives. Molecules, 2023. (Demonstrates pyrrolidine coupling under MW). Link

• Propylphosphonic Anhydride (T3P): A Remarkable Reagent for the Synthesis of Amides. Organic Process Research & Development, 2009. Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00431G [pubs.rsc.org]
• 5. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Leveraging 1-(3-Chlorobenzoyl)pyrrolidine as a Privileged Scaffold in Medicinal Chemistry

Introduction: The Strategic Value of the 1-(3-Chlorobenzoyl)pyrrolidine Scaffold

In the landscape of modern drug discovery, the identification and utilization of "privileged scaffolds" is a cornerstone of efficient medicinal chemistry campaigns. These molecular frameworks demonstrate the ability to bind to multiple biological targets with high affinity, offering a fertile ground for the development of novel therapeutics. The pyrrolidine ring is a well-established privileged scaffold, prized for its three-dimensional character, metabolic stability, and synthetic tractability.[1][2] When incorporated into an N-aroyl structure, such as 1-(3-Chlorobenzoyl)pyrrolidine, the resulting molecule combines the favorable properties of the pyrrolidine moiety with the diverse interaction potential of a substituted aromatic ring.

The 3-chloro substitution on the benzoyl ring is of particular strategic importance. The chlorine atom, a halogen, can participate in halogen bonding, a non-covalent interaction that is increasingly recognized for its role in ligand-protein binding.[3] Furthermore, its electron-withdrawing nature can modulate the electronic properties of the entire scaffold, influencing parameters such as pKa, lipophilicity, and metabolic stability. This strategic placement of a halogen atom can therefore be exploited to fine-tune the pharmacological profile of derivative compounds.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of the 1-(3-Chlorobenzoyl)pyrrolidine scaffold. We will detail synthetic protocols for the core scaffold and its diversification, present methodologies for biological evaluation against key therapeutic targets, and discuss the principles of structure-activity relationship (SAR) development.

Core Synthesis and Derivatization Strategies

The synthesis of the 1-(3-Chlorobenzoyl)pyrrolidine scaffold and its subsequent derivatization are key to exploring its potential in medicinal chemistry. The following protocols are based on established methods for the synthesis of N-aroylpyrrolidines and related compounds.

Protocol 1: Synthesis of 1-(3-Chlorobenzoyl)pyrrolidine (Core Scaffold)

This protocol describes the fundamental acylation of pyrrolidine with 3-chlorobenzoyl chloride.

Materials:

• Pyrrolidine

• 3-Chlorobenzoyl chloride

• Triethylamine (TEA) or other suitable base

• Dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve pyrrolidine (1.0 eq) and triethylamine (1.2 eq) in dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of 3-chlorobenzoyl chloride (1.1 eq) in dichloromethane to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel to yield pure 1-(3-Chlorobenzoyl)pyrrolidine.

Causality Behind Experimental Choices:

• The use of an inert atmosphere prevents the reaction of 3-chlorobenzoyl chloride with atmospheric moisture.

• The addition of a base like triethylamine is crucial to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation.

• Performing the initial addition at 0 °C helps to control the exothermic nature of the acylation reaction.

Derivatization Strategies: Exploring Chemical Space

The true power of the 1-(3-Chlorobenzoyl)pyrrolidine scaffold lies in its potential for diversification. Modifications can be introduced at several points to generate a library of analogs for biological screening.

dot

Caption: Derivatization points on the scaffold.

• Pyrrolidine Ring Modifications: Introduction of substituents on the pyrrolidine ring can significantly impact the three-dimensional shape of the molecule and its interaction with biological targets. This can be achieved by starting with substituted pyrrolidines in the initial synthesis.

• Benzoyl Ring Modifications: The 3-chloro substituent can be replaced with other functional groups through nucleophilic aromatic substitution (if the ring is sufficiently activated) or cross-coupling reactions. Additionally, other positions on the benzoyl ring can be functionalized.

• Linker Insertion: The amide bond can be reduced to an amine, which can then be further functionalized. Alternatively, the core scaffold can be used as a building block in more complex structures.

Application in Target-Oriented Drug Discovery

The 1-(3-Chlorobenzoyl)pyrrolidine scaffold can be envisioned as a starting point for developing inhibitors of various enzymes and receptors implicated in disease. Based on the known biological activities of related pyrrolidine derivatives, we will focus on two key therapeutic areas: oncology and infectious diseases.

Anticancer Applications

Numerous pyrrolidine-containing compounds have demonstrated significant anticancer activity.[2][4] One promising strategy is the development of enzyme inhibitors, such as dihydrofolate reductase (DHFR) inhibitors.

dot

Caption: Workflow for anticancer drug discovery.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and cytotoxicity.[5]

Materials:

• Human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity.

• Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48-72 hours at 37 °C in a humidified incubator with 5% CO2.

• After the incubation period, add MTT solution to each well and incubate for another 2-4 hours.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Antibacterial Applications

The emergence of antibiotic-resistant bacteria necessitates the discovery of novel antibacterial agents. Pyrrolidine derivatives have shown promise as antibacterial agents, for example, by acting as adjuvants to existing antibiotics.[6]

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.[7]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Test compounds (dissolved in DMSO)

• Bacterial inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

• Microplate reader or visual inspection

Procedure:

• Prepare serial twofold dilutions of the test compounds in CAMHB in a 96-well plate.

• Add the standardized bacterial inoculum to each well.

• Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubate the plates at 37 °C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density at 600 nm.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the 1-(3-Chlorobenzoyl)pyrrolidine scaffold and subsequent biological testing allows for the development of a structure-activity relationship (SAR).[8][9] This is a critical step in optimizing the potency, selectivity, and pharmacokinetic properties of a lead compound.

Data Presentation: Hypothetical SAR Table for Anticancer Activity

Compound ID	R1 (Pyrrolidine)	R2 (Benzoyl)	IC50 (µM) vs. A549
Scaffold	H	3-Cl	>100
A-1	2-Methyl	3-Cl	50.2
A-2	3-Hydroxy	3-Cl	25.8
B-1	H	3-F	80.1
B-2	H	3-Br	95.4
B-3	H	4-Cl	>100

Interpretation of Hypothetical SAR:

• Substitution on the pyrrolidine ring (compounds A-1 and A-2) appears to be beneficial for anticancer activity compared to the unsubstituted scaffold.

• A hydroxyl group at the 3-position of the pyrrolidine ring (A-2) is more favorable than a methyl group at the 2-position (A-1).

• The position and nature of the halogen on the benzoyl ring influence activity. In this hypothetical example, the 3-chloro and 3-fluoro substituents are more potent than a 3-bromo or 4-chloro substituent.

Conclusion and Future Directions

The 1-(3-Chlorobenzoyl)pyrrolidine scaffold represents a promising starting point for the development of novel therapeutic agents. Its synthetic accessibility and the strategic placement of a chlorine atom provide a solid foundation for generating diverse chemical libraries. The protocols outlined in these application notes provide a roadmap for the synthesis, biological evaluation, and optimization of derivatives based on this scaffold. Future work should focus on exploring a wide range of substitutions on both the pyrrolidine and benzoyl rings to build a comprehensive SAR and identify lead compounds with potent and selective activity against various disease targets.

References

• (ResearchGate)

• (RSC Publishing)

• (Semantic Scholar)

• (ResearchGate)

• (Springer)

• (ScienceDirect)

• (PubMed)

• (MDPI)

• [An Update on the Synthesis of Pyrrolo[10][11]benzodiazepines]([Link]) (MDPI)

• (MDPI)

• (Asian Journal of Green Chemistry)

• (Frontiers)

• (PubMed)

• (MDPI)

• (Benchchem)

• (PMC)

• (PMC)

• (MDPI)

• (Hitit Medical Journal)

• (MDPI)

• (ASM Journals)

• (PubMed Central)

• (PMC)

• (University of Wollongong Research Online)

• (YouTube)

• (ResearchGate)

• (Drug Design Org)

Sources

• 1. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 2. Synthesis and In Vitro Evaluation as Potential Anticancer and Antioxidant Agents of Diphenylamine-Pyrrolidin-2-one-Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. ro.uow.edu.au [ro.uow.edu.au]
• 6. Synthesis of 1,3,4-trisubstituted pyrrolidines as meropenem adjuvants targeting New Delhi metallo-β-lactamase - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing solvent selection for 1-(3-Chlorobenzoyl)pyrrolidine extraction

Technical Support Ticket #8492: Solvent Optimization for 1-(3-Chlorobenzoyl)pyrrolidine Extraction

Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Optimizing Liquid-Liquid Extraction (LLE) for Lipophilic Amides

Executive Summary

You are isolating 1-(3-Chlorobenzoyl)pyrrolidine , a neutral amide synthesized likely via acylation of pyrrolidine with 3-chlorobenzoyl chloride or 3-chlorobenzoic acid coupling.

The critical challenge here is not just solubility, but selectivity . You must separate your neutral product from two potential precursors with distinct ionization states:

• Pyrrolidine: Highly basic (

  ).

• 3-Chlorobenzoic Acid: Acidic (

  ).

This guide prioritizes 2-Methyltetrahydrofuran (2-MeTHF) as the optimal solvent, replacing traditional Dichloromethane (DCM) to align with modern Green Chemistry standards while offering superior phase separation kinetics.

Module 1: Solvent Selection Matrix

User Question: I usually use DCM for amide extractions. Why should I switch, and what are the trade-offs?

Specialist Response: While Dichloromethane (DCM) is the "classic" choice due to high solubilizing power, it poses significant environmental risks and often creates stubborn emulsions with amides due to similar densities with water.

We recommend 2-MeTHF or Ethyl Acetate (EtOAc) . See the comparison below:

Feature	DCM (Traditional)	Ethyl Acetate (Common Alt)	2-MeTHF (Recommended)	MTBE (Ether Alt)
Solubility for Amides	Excellent	Good	Excellent	Moderate
Water Miscibility	Low	Moderate (absorbs ~3% )	Low (Clean phase cuts)	Low
Density vs. Water	1.33 (Bottom Layer)	0.90 (Top Layer)	0.85 (Top Layer)	0.74 (Top Layer)
Emulsion Risk	High (Low density difference)	Moderate	Low	Low
Green Score	Red (Hazardous)	Green (Recommended)	Green (Premium)	Yellow (Peroxides)

Technical Insight: 2-MeTHF is derived from renewable sources (corncobs/bagasse). Unlike EtOAc, it is stable against hydrolysis at high/low pH, allowing you to perform rigorous acid/base washes without degrading your solvent or product.

Module 2: The Self-Validating Extraction Protocol

User Question: How do I ensure I've removed all starting materials without losing my product?

Specialist Response: The following protocol uses pH-swing logic to force impurities into the aqueous phase while keeping your neutral amide in the organic phase.

Reagents:

• Organic Solvent: 2-MeTHF (Preferred) or EtOAc.

• Acid Wash: 1.0 M HCl.

• Base Wash: Sat.

  or 1.0 M NaOH.

• Drying Agent:

  (Magnesium Sulfate).

Step-by-Step Methodology:

• Dilution: Dilute crude reaction mixture with 2-MeTHF (approx. 10 mL per gram of theoretical yield).

  • Checkpoint: Ensure the solid is fully dissolved. If not, add small amounts of Methanol (MeOH) (<5% v/v).

• Acidic Wash (Removes Pyrrolidine):

  • Wash the organic layer with 1.0 M HCl (

    vol).

  • Mechanism: Pyrrolidine (

    ) is protonated to form the water-soluble hydrochloride salt.

  • Validation: Check the pH of the aqueous layer. It must be pH < 2 . If not, repeat.

• Basic Wash (Removes 3-Chlorobenzoic Acid):

  • Wash the organic layer with Sat.

    ( vol).

  • Mechanism: Unreacted 3-chlorobenzoic acid (

    ) is deprotonated to form the water-soluble sodium benzoate salt.

  • Validation: Check the pH of the aqueous layer. It must be pH > 8 .

• Brine Wash & Dry:

  • Wash with Saturated NaCl (Brine) to remove residual water.

  • Dry over

    , filter, and concentrate.

Module 3: Troubleshooting & FAQs

Q1: I have a persistent emulsion (rag layer). How do I break it?

• Cause: Amides can act as weak surfactants. If using DCM, the density is too close to water (1.33 vs 1.00), preventing separation.

• Fix:

  • Add Brine: Increases the density of the aqueous layer.

  • Filtration: Filter the entire biphasic mixture through a pad of Celite. This physically breaks the surface tension bubbles.

  • Wait: If using 2-MeTHF, separation is usually rapid due to the density difference (0.85 vs 1.00).

Q2: My yield is lower than expected. Is my product going into the water?

• Analysis: 1-(3-Chlorobenzoyl)pyrrolidine is lipophilic (LogP ~2.2). It should not partition into water.

• Troubleshooting:

  • Did you use a huge volume of water?

  • Did you use a co-solvent like THF or DMF in the reaction?

  • Fix: If DMF/DMSO was used, wash the organic layer with 5% LiCl solution instead of water. The lithium ions "salt out" the organic product more effectively than sodium.

Visualizing the Workflow

The following logic flow illustrates the purification decision tree.

Caption: Figure 1. Sequential pH-swing extraction logic for isolating neutral amides from basic and acidic impurities.

References

• GSK Solvent Sustainability Guide: Henderson, R. K., et al. "Expanding GSK's solvent sustainability guide." Green Chemistry, 2011, 13 , 854-862. Link

• 2-MeTHF Properties: Pace, V., et al. "2-Methyltetrahydrofuran: A Green Solvent for Organic Synthesis."[1] ChemSusChem, 2012, 5 , 1369–1379. Link

• Amide Synthesis Workup (Organic Syntheses): "Synthesis of Amides via Acid Chlorides." Org.[2][3] Synth. 2007, 84 , 156. Link

• pKa Data: "3-Chlorobenzoic acid" & "Pyrrolidine". PubChem Database, National Center for Biotechnology Information. Link

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Amide synthesis by acylation [organic-chemistry.org]
• 3. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide [mdpi.com]

Technical Support Center: Overcoming Solubility Issues with 1-(3-Chlorobenzoyl)pyrrolidine

Status: Operational Ticket ID: SOL-3CB-PYR-001 Agent: Senior Application Scientist Topic: Solubility Optimization & Formulation Strategies[1][2]

Diagnostic Framework: The "Neutral Amide" Challenge

Before attempting any protocol, it is critical to understand the physicochemical barrier you are facing.[2][3] 1-(3-Chlorobenzoyl)pyrrolidine is a lipophilic neutral amide .[1][2]

• The Trap: Users often mistake the pyrrolidine ring for a basic amine and attempt to solubilize the compound by adding acid (HCl).[3] This will fail. The nitrogen atom is part of an amide bond; its lone pair is delocalized into the carbonyl group, rendering it non-basic.[3]

• The Consequence: You cannot form a salt (e.g., Hydrochloride) to improve water solubility.

• The Strategy: Solubility must be achieved through co-solvency , surfactant dispersion , or inclusion complexation .[2][3]

Decision Matrix: Selecting Your Strategy

Use the following decision tree to select the correct protocol for your specific application.

Figure 1: Strategic workflow for solubilizing 1-(3-Chlorobenzoyl)pyrrolidine based on experimental requirements.

In Vitro Troubleshooting (Cellular & Enzymatic Assays)

Issue: Compound precipitates immediately upon addition to cell culture media (MEM/DMEM) or buffer (PBS).[1][2][3]

Protocol A: The "Direct Spike" Method (Low Concentration)

Best for: IC50 determinations where final concentration is < 10 µM.

• Stock Preparation: Dissolve pure powder in anhydrous DMSO to 10 mM .

  • Tip: Sonicate for 5 minutes at 37°C to ensure complete dissolution.

• Rapid Dispersion:

  • Prepare your assay buffer/media in a tube.[1][2][3]

  • While vortexing the buffer rapidly, inject the DMSO stock directly into the center of the vortex.

  • Limit: Keep final DMSO concentration ≤ 0.5% (v/v) to avoid solvent toxicity.

Protocol B: The "Intermediate Step" (High Concentration)

Best for: Concentrations > 10 µM where "crashing out" is visible.

Directly moving from 100% DMSO to 99% Water often causes kinetic precipitation (the "Ouzo effect").[1][2][3]

• Step 1: Dilute your 10 mM DMSO stock 1:10 into pure Ethanol or PEG400 (Polyethylene Glycol 400).[1][2][3]

  • Result: 1 mM solution in 10% DMSO / 90% PEG400.[1][2][3]

• Step 2: Dilute this intermediate solution into your aqueous buffer.

  • Why this works: PEG400 acts as a bridge, reducing the interfacial tension between the hydrophobic drug and water, delaying precipitation.

Solvent System	Max Solubility (Est.)	Biological Compatibility
100% DMSO	> 50 mg/mL	Toxic to cells > 0.1-1%
100% Ethanol	> 20 mg/mL	Toxic to cells > 1%
PBS (pH 7.4)	< 0.01 mg/mL	Compatible
PBS + 5% Tween 80	~ 0.5 mg/mL	Compatible (check assay interference)

In Vivo Formulation (Animal Studies)

Issue: The compound clogs needles or shows poor bioavailability due to low solubility.

Protocol C: Cyclodextrin Complexation (The Gold Standard)

Mechanism: The hydrophobic chlorobenzoyl ring fits inside the cyclodextrin cavity, while the hydrophilic exterior interacts with water.[3] This creates a clear solution without changing the pH.[1][2][3]

Reagents:

• Hydroxypropyl-β-Cyclodextrin (HP-β-CD) - Clinical Grade preferred.[1]

• Sterile Water for Injection.[1][2][3]

Procedure:

• Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water.[1][2][3] (e.g., 2g CD in 10mL water).[1][2][3]

• Addition: Weigh the required amount of 1-(3-Chlorobenzoyl)pyrrolidine.

• Dispersion: Add the powder slowly to the CD solution while stirring magnetically.

• Energy Input: The solution will likely remain cloudy.

  • Sonicate for 20 minutes at 40°C.

  • Stir overnight (12-24h) at room temperature.

• Filtration: Filter through a 0.22 µm PVDF filter.

  • Checkpoint: If the filter clogs, complexation is incomplete.[2][3] Reduce drug concentration or increase CD concentration.[1][2][3]

Protocol D: Co-solvent System (For IP/PO)

If Cyclodextrins are unavailable, use this "cocktail" approach.

Formula:

• 5% DMSO (Solubilizer)[1]

• 40% PEG 400 (Co-solvent)[1]

• 5% Tween 80 (Surfactant)[1]

• 50% Saline/Water (Diluent)[1]

Mixing Order (Critical):

• Dissolve compound in DMSO completely.[1][2][3]

• Add PEG 400 and vortex.

• Add Tween 80 and vortex.[1][2][3]

• Slowly add Saline while vortexing.[1][2][3]

  • Warning: Adding saline too fast will cause irreversible precipitation.[1][2][3]

Analytical Verification

Do not assume the compound is in solution just because it looks clear.[1][2][3]

The "Light Scattering" Check: Shine a laser pointer (or bright focused light) through the vial.[2][3]

• Clear beam path: True solution.

• Visible beam (Tyndall Effect): Colloidal suspension/Micelles.[1][2][3] This is acceptable for oral dosing but dangerous for IV .[1][2][3]

HPLC Verification: Before running an expensive animal study, centrifuge your formulation at 10,000 x g for 5 minutes. Analyze the supernatant via HPLC to confirm the actual concentration matches the theoretical concentration.

Frequently Asked Questions (FAQ)

Q: Can I use HCl to dissolve it? It has a nitrogen atom. A: No. As detailed in the Diagnostic Framework, the nitrogen is part of an amide bond (

). It is neutral, not basic. Adding acid will not form a salt and may actually degrade the amide bond (hydrolysis) over time.[1][2][3]

Q: My compound precipitates after 2 hours in the Cyclodextrin solution. Why? A: You have likely exceeded the Thermodynamic Solubility but achieved temporary Kinetic Solubility .[1][2][3]

• Fix: Reduce the drug load.[1][2][3] For HP-β-CD, a molar ratio of 1:2 (Drug:CD) is usually required.[1][2] If your drug is 10 mM, you need at least 20-50 mM Cyclodextrin.[1][2][3]

Q: Is this compound stable in DMSO stocks? A: Yes, benzamides are generally stable in anhydrous DMSO at -20°C for >6 months.[1][2][3] Avoid repeated freeze-thaw cycles, which introduce moisture.[1][2][3] Moisture causes precipitation and potential hydrolysis.[1][2][3]

Q: Can I use Corn Oil for oral gavage? A: Yes. Lipophilic amides often dissolve well in warm corn oil or Miglyol 812.[1][2][3] However, absorption kinetics (PK) will be slower compared to a Cyclodextrin solution.[1][2][3]

References

• Di, L., & Kerns, E. H. (2016).[2][3] Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.[1][2][3] (Standard text for solubility fundamentals).

• Loftsson, T., & Brewster, M. E. (2010).[2][3] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012).[2] Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727.[2][3] Link

• PubChem. (n.d.).[1][2][3][4] 1-(3-Chlorobenzoyl)pyrrolidine Compound Summary. National Library of Medicine.[1][2][3] Link (Verified for physicochemical properties).[1][2][3]

Disclaimer: This guide provides technical advice for research purposes only. It does not constitute medical advice for human use.

Sources

• 1. Pyrrolidine, 1-(3-methoxybenzoyl)- | C12H15NO2 | CID 786913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chlorobenzoic Acid | C7H5ClO2 | CID 447 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Development of antidiabetic drugs from benzamide derivatives as glucokinase activator: A computational approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrrolidine chlorobenzamide | C13H17ClN2O3 | CID 118402848 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Mastering Temperature Control in Exothermic Acylation of Pyrrolidine

Welcome to the Technical Support Center for managing the exothermic acylation of pyrrolidine. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this common but challenging reaction. The acylation of pyrrolidine, a cornerstone of many synthetic pathways, is notoriously exothermic.[1] Failure to properly manage the heat generated can lead to decreased yield, impurity formation, and in the worst-case scenario, a dangerous runaway reaction.[1][2]

This document moves beyond a simple recitation of steps. It provides a deep dive into the "why" behind the protocols, grounded in reaction kinetics and heat transfer principles. Our goal is to empower you with the knowledge to not only troubleshoot immediate issues but also to proactively design safer, more efficient, and scalable acylation procedures.

Section 1: Troubleshooting Guide: Navigating Unexpected Thermal Events

This section addresses specific, acute problems you might encounter during the acylation of pyrrolidine. The immediate actions are designed to bring the reaction under control, followed by a causal analysis to prevent recurrence.

Symptom	Possible Cause(s)	Immediate Corrective Actions	Long-Term Prevention
Rapid, Unexpected Temperature Spike (>10°C above target)	1. Addition rate of acylating agent is too high. 2. Inadequate cooling capacity. 3. Incorrect reagent concentration (too high). 4. Localized "hot spots" due to poor mixing. [3]	1. Immediately STOP all reagent addition. [4]2. Maximize cooling: Ensure your cooling bath/circulator is at its lowest set point and functioning correctly.[4]3. Increase stirring rate (if safe to do so) to improve heat dissipation.[4]4. If the temperature continues to rise, prepare for emergency quenching (see Protocol 1).	1. Perform a risk assessment and calorimetry studies to understand the reaction's thermal profile before scaling up.[5][6]2. Employ a semi-batch operation: Add the acylating agent slowly and in a controlled manner.[7]3. Ensure your cooling system is appropriately sized for the reaction scale.[8]4. Use an overhead stirrer for larger volumes to ensure efficient mixing.[2]
Reaction Temperature Stalls or Decreases Unexpectedly	1. Low reactivity of the acylating agent. 2. Reagent degradation or incorrect reagent used. 3. Low ambient temperature affecting reaction kinetics.	1. Verify the identity and purity of your reagents. 2. Slightly increase the temperature of the cooling bath in small increments (2-3°C) and monitor for a response.3. Consider the use of a catalyst if appropriate for your specific acylation.[9]	1. Use fresh, properly stored reagents. 2. Ensure the reaction is conducted within a suitable temperature range for the specific acylating agent. Some reactions may require initial cooling followed by a slow warm-up to room temperature.[10]
Localized Boiling or Fuming	1. Extreme hot spot formation. 2. Addition of acylating agent is too fast and concentrated in one area.	1. STOP reagent addition immediately. [4]2. Increase agitation. [4]3. If fuming is excessive, ensure adequate ventilation and consider quenching the reaction.	1. Add the acylating agent subsurface (below the liquid level) to promote rapid dispersion.2. Dilute the acylating agent in a suitable, inert solvent before addition.[11]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the principles and practices of controlling exothermic pyrrolidine acylation.

Q1: Why is the acylation of pyrrolidine so exothermic?

A1: The high exothermicity stems from the high nucleophilicity of the secondary amine in the pyrrolidine ring and the high electrophilicity of the acylating agent (e.g., an acyl chloride or anhydride). The formation of the stable amide bond releases a significant amount of energy as heat.[12] The reaction is typically very fast, leading to a rapid rate of heat generation.[1]

Q2: How do I choose the right cooling method for my reaction scale?

A2: The choice of cooling method is critical and depends on the scale of your reaction.

Scale	Recommended Cooling Method(s)	Key Considerations
Lab Scale (<1 L)	Ice/water bath, Dry ice/acetone bath, Cryocooler	Simple, effective for small volumes. Ensure the bath has sufficient volume to absorb the heat without a significant temperature increase.
Bench/Pilot Scale (1-50 L)	Jacketed reactor with a circulating chiller/heater	Provides precise and uniform temperature control. The chiller must have adequate cooling power for the reactor volume and reaction exotherm.[8]
Production Scale (>50 L)	Jacketed reactor, external heat exchangers, evaporative cooling	Requires robust engineering controls and a thorough understanding of heat transfer dynamics. The surface-area-to-volume ratio decreases on scale-up, making heat removal more challenging.[13]

Q3: What is a "runaway reaction" and how can I prevent it?

A3: A runaway reaction is a thermally uncontrolled reaction where the rate of heat generation exceeds the rate of heat removal.[1] This leads to a rapid increase in temperature and pressure, which can result in equipment failure and explosion.[3] The positive feedback loop is a key characteristic: as the temperature increases, the reaction rate increases, which in turn generates even more heat.[2]

Prevention is paramount:

• Understand the Thermochemistry: Before scaling up, perform calorimetric studies (e.g., using a reaction calorimeter) to determine the heat of reaction, adiabatic temperature rise, and the onset temperature of any decomposition reactions.[14]

• Control the Addition: The safest method for adding a reactive acylating agent is through controlled, slow addition (semi-batch).[7] This ensures that the heat generated at any given moment does not overwhelm the cooling system's capacity.

• Ensure Adequate Mixing: Poor mixing can lead to localized hot spots where the reaction runs much faster, potentially initiating a runaway.[3]

• Have a Quenching Plan: Always have a pre-defined and tested emergency quenching protocol.

Q4: Can I just run the reaction at a very low temperature to be safe?

A4: While starting at a low temperature (e.g., 0°C or below) is a standard and recommended practice, it is not a foolproof solution.[10] If the acylating agent is added too quickly at a low temperature, it may not react immediately and can accumulate. As the reaction mixture is slowly warmed or if a localized hot spot develops, this accumulated reagent can then react all at once, leading to a sudden and dangerous exotherm. This is a classic scenario for a runaway reaction. The key is controlled addition at a rate that allows the reaction to proceed steadily and the cooling system to manage the heat generated.

Section 3: Experimental Protocols

Protocol 1: Standard Cooled Addition for Lab-Scale Acylation of Pyrrolidine

This protocol provides a general guideline for a controlled acylation reaction at the lab scale.

• Preparation:

  • To a round-bottom flask equipped with a magnetic stir bar, an addition funnel, and a temperature probe, add pyrrolidine (1.0 eq.) and a suitable anhydrous solvent (e.g., dichloromethane, THF).

  • Place the flask in a cooling bath (e.g., ice/water) and cool the solution to 0°C with stirring.

  • Add a suitable base (e.g., triethylamine, 1.1 eq.) to the stirred pyrrolidine solution.[10]

• Reaction:

  • Dissolve the acylating agent (e.g., acyl chloride, 1.05 eq.) in the same anhydrous solvent.

  • Add the acyl chloride solution to the addition funnel and add it dropwise to the cooled pyrrolidine solution over a period of 15-60 minutes, ensuring the internal temperature does not exceed the desired setpoint (e.g., 5°C).[10]

  • After the addition is complete, allow the reaction to stir at the cold temperature for a specified time, then slowly warm to room temperature while monitoring the internal temperature.

• Work-up and Purification:

  • Once the reaction is complete (monitored by TLC, LC-MS, etc.), quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.

  • Perform a standard aqueous workup to extract the product.

  • Dry the organic layer, filter, and concentrate under reduced pressure.

  • Purify the crude product by a suitable method such as column chromatography or recrystallization.

Protocol 2: Emergency Quenching Procedure

This protocol should only be implemented in the event of an uncontrollable temperature rise.

• Immediate Actions:

  • Alert any personnel in the immediate vicinity.

  • If safe to do so, stop the stirrer to prevent splashing.

  • Raise the reaction flask out of the heating mantle or oil bath (if applicable).

  • Have a pre-prepared, large container of a suitable quenching agent ready (e.g., a cold, weak acid for unreacted amine, or a cold, weak base for unreacted acyl chloride).

• Quenching:

  • From a safe distance and behind a blast shield, slowly and carefully add the quenching agent to the reaction mixture. Be prepared for vigorous gas evolution or boiling.

  • Continue adding the quenching agent until the temperature begins to fall and the reaction is visibly under control.

• Post-Quench:

  • Allow the mixture to cool to room temperature before handling.

  • Thoroughly investigate the cause of the thermal runaway before attempting the reaction again.[15]

Section 4: Visualizing the Workflow

Decision Tree for Managing Exotherms

The following diagram illustrates a logical workflow for assessing and controlling the exothermic acylation of pyrrolidine.

Caption: Decision workflow for temperature control in exothermic acylation.

References

• Chemical Engineering Transactions. (2022). Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol. Retrieved from [Link]

• The Chemical Engineer. (2023). Rules of Thumb: Scale-up - Features. Retrieved from [Link]

• Gexcon. (n.d.). Runaway Reaction - Gexcon Incident Investigation. Retrieved from [Link]

• MDPI. (2022). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. Retrieved from [Link]

• Patsnap Eureka. (2025). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Exothermic and Endothermic Reactions. Retrieved from [Link]

• Stanford Environmental Health & Safety. (2023). Scale Up Safety. Retrieved from [Link]

• Asynt. (2024). What are the best tools for cooling chemical reactions?. Retrieved from [Link]

• PubMed. (2014). NMR, calorimetry, and computational studies of aqueous solutions of N-methyl-2-pyrrolidone. Retrieved from [Link]

• HWI group. (2021). Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects. Retrieved from [Link]

• ResearchGate. (2008). Acetylation of alcohols, phenols and amines using ammonium salt of 12-tungstophosphoric acid: Environmentally benign method. Retrieved from [Link]

• ACS Publications. (2014). Rapid Scale Up Using Hazardous Reagents: The Challenge of Risk Mitigation. Retrieved from [Link]

• ACS Publications. (2020). Process Safety in the Pharmaceutical Industry—Part I: Thermal and Reaction Hazard Evaluation Processes and Techniques. Retrieved from [Link]

Sources

• 1. Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol | Chemical Engineering Transactions [cetjournal.it]
• 2. ehs.stanford.edu [ehs.stanford.edu]
• 3. Runaway Reaction - Gexcon Incident Investigation [gexcon.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. NMR, calorimetry, and computational studies of aqueous solutions of N-methyl-2-pyrrolidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calorimetric study of the adsorption of poly(ethylene oxide) and poly(vinyl pyrrolidone) onto cationic nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. asynt.com [asynt.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Control Strategies For Managing Exothermic Reactions In Flow [eureka.patsnap.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. HWI group - Troubleshooting in pharmaceutical manufacturing processes – Root cause analysis of quality defects [hwi-group.de]

Resolving phase separation issues in 1-(3-Chlorobenzoyl)pyrrolidine workup

Status: Operational Ticket Focus: Phase Separation & Emulsion Resolution Assigned Specialist: Senior Application Scientist

Diagnostic Triage

Before attempting random fixes, identify the specific nature of your phase separation failure. Use the logic flow below to determine the root cause.

Figure 1: Diagnostic decision tree for identifying emulsion types during amide workup.

Troubleshooting Modules (Q&A)

Module A: The "Iso-Density" Trap (DCM Users)

Q: I am using Dichloromethane (DCM) and water, but I cannot see a phase boundary. Why?

A: You have likely hit the "Iso-Density Zone." DCM has a density of ~1.33 g/mL. Pure water is 1.0 g/mL. However, your aqueous layer is not pure water; it contains dissolved salts (NaCl, amine hydrochlorides) which raise its density. Conversely, your organic layer contains the product, 1-(3-chlorobenzoyl)pyrrolidine, and potentially unreacted pyrrolidine (density ~0.86 g/mL), which lowers the bulk organic density.

When the density of the aqueous wash approaches 1.25–1.30 g/mL, the driving force for separation (gravity) vanishes.

The Fix:

• Dilute the Organic Phase: Add more DCM to increase the density differential (heavier organic layer).

• Salting Out (Preferred): Add saturated Brine (NaCl) to the aqueous layer.[1] This drives the aqueous density >1.2 g/mL and increases ionic strength, forcing organic molecules out of the water phase (Hofmeister effect).

Module B: The "Rag Layer" & Particulates

Q: There is a third, fluffy layer sitting between my organic and aqueous phases. It won't break.

A: This is a Pickering Emulsion, stabilized by micro-precipitates. In the synthesis of 1-(3-chlorobenzoyl)pyrrolidine, the byproduct is pyrrolidine hydrochloride (or triethylamine hydrochloride if TEA was used). While generally water-soluble, these salts can precipitate as fine solids at the interface if the aqueous volume is insufficient or if the organic solvent is saturated.

The Fix:

• The Celite Filtration: Do not wait. Filter the entire biphasic mixture through a pad of Celite (diatomaceous earth) in a sintered glass funnel. The Celite physically traps the particulate stabilizers. The filtrate usually separates cleanly immediately.

Module C: Chemical Emulsifiers (Surfactants)

Q: The mixture is milky white and refuses to separate even after adding brine.

A: You likely have unreacted pyrrolidine acting as a surfactant. Pyrrolidine is a secondary amine with a hydrophobic carbon chain and a hydrophilic nitrogen. At high pH (basic workup), it is neutral and acts as a hydrotrope/surfactant, stabilizing oil-in-water droplets.

The Fix:

• Acid Wash: Wash the organic layer with 1M HCl. This protonates the unreacted pyrrolidine, converting it into the highly water-soluble pyrrolidinium chloride salt, which destroys its surfactant properties and forces it into the aqueous layer.

  • Caution: Ensure your product (an amide) is stable. Amides are generally stable to dilute acid washes at room temperature.

The "Self-Validating" Protocol

Adopt this workflow to prevent future phase separation issues.

Objective: Isolation of 1-(3-Chlorobenzoyl)pyrrolidine free from emulsion. Solvent Recommendation: Ethyl Acetate (EtOAc) is preferred over DCM due to the larger density difference with water (0.90 vs 1.00 g/mL), ensuring the organic layer is always on top.

Step	Action	Mechanistic Rationale	Validation Check
1	Quench	Add sat. NaHCO₃ to reaction mixture.	Neutralizes excess HCl/Acid Chloride; evolves CO₂ (gas).
2	Solvent Swap	If reaction was in DCM, evaporate and redissolve in EtOAc.	Avoids the "Iso-Density" trap entirely.
3	Acid Wash	Wash organic layer with 1M HCl (2x).	CRITICAL: Protonates unreacted pyrrolidine (removes surfactant).
4	Base Wash	Wash organic layer with 1M NaHCO₃.[1]	Removes unreacted 3-chlorobenzoic acid (hydrolysis byproduct).
5	Brine Wash	Wash with sat.[1][2][3][4][5] NaCl solution.	"Dries" the organic layer via osmotic pressure; breaks haze.
6	Dry & Filter	Dry over Na₂SO₄, then filter.	Removes bulk water physically.

Reference Data

Density & Solubility Table

Understanding the physical properties of your mixture components.

Component	Role	Density (g/mL)	Solubility (Water)	Solubility (DCM)
Dichloromethane	Solvent	1.33	Immiscible	N/A
Ethyl Acetate	Solvent	0.902	~8% (w/w)	N/A
Pyrrolidine	Reagent	0.866	Miscible	Miscible
3-Chlorobenzoyl Chloride	Reagent	1.367	Reacts/Hydrolyzes	Miscible
1-(3-Chlorobenzoyl)pyrrolidine	Product	~1.15 (est)	Low	High
Pyrrolidine HCl	Byproduct	Solid	High	Low/Insoluble

References

• BenchChem. (2025). How to optimize reaction conditions for N-benzoylation of pyrrolidine. Retrieved from

• University of Rochester, Dept. of Chemistry. (n.d.). Workup: How to Manage an Emulsion. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 3113394, 1-(2-Chlorobenzyl)pyrrolidine (Analogous Structure Data). Retrieved from [6]

• Sigma-Aldrich. (2025).[7] Product Specification: 3-Chlorobenzoyl chloride. Retrieved from

• ScienceMadness. (2006). Breaking emulsion between Water and DCM. Retrieved from

Sources

• 1. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. sciencemadness.org [sciencemadness.org]
• 4. reddit.com [reddit.com]
• 5. youtube.com [youtube.com]
• 6. 1-(2-Chlorobenzyl)pyrrolidine | C11H14ClN | CID 409434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (S)-(-)-1-苄基-3-吡咯烷醇 99% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Spectral Analysis of 1-(3-Chlorobenzoyl)pyrrolidine

The following technical guide details the 1H NMR spectral analysis of 1-(3-Chlorobenzoyl)pyrrolidine . This document is structured for researchers and analytical scientists requiring high-fidelity structural verification and purity assessment.

Executive Summary & Compound Significance

1-(3-Chlorobenzoyl)pyrrolidine (CAS: 329058-19-7) is a tertiary amide characterized by a pyrrolidine ring acylated by 3-chlorobenzoic acid.[1] It serves as a critical intermediate in the synthesis of neuroactive pharmaceuticals and agrochemicals.

From a spectral perspective, this molecule is a "stress test" for standard analytical protocols due to amide bond rotamerism . The partial double-bond character of the C-N amide bond restricts rotation, often leading to signal broadening or peak doubling (cis/trans isomerism) at room temperature. This guide compares standard 1H NMR techniques against advanced Variable Temperature (VT) NMR and HPLC methods to ensure accurate characterization.

Experimental Protocol: Sample Preparation

To achieve high-resolution spectra capable of resolving rotameric distinctness, strict adherence to sample preparation is required.

Reagents & Equipment

• Analyte: >98% purity 1-(3-Chlorobenzoyl)pyrrolidine.

• Solvent A (Standard): Chloroform-d (

  ), 99.8% D + 0.03% TMS.

• Solvent B (For Coalescence): DMSO-

  or Toluene- (for high-temperature studies).

• Instrument: 400 MHz (minimum) NMR Spectrometer.

Preparation Workflow

• Massing: Weigh 10–15 mg of the analyte into a clean vial.

• Solvation: Add 0.6 mL of Solvent A.

• Filtration: If any turbidity exists, filter through a glass wool plug directly into the NMR tube (5 mm precision tube).

• Equilibration: Allow the sample to equilibrate to the probe temperature (298 K) for 5 minutes before acquisition to prevent convection currents.

Spectral Analysis: The "Product" Performance

The 1H NMR spectrum of 1-(3-Chlorobenzoyl)pyrrolidine is defined by two distinct regions: the aromatic 3-chlorophenyl zone and the aliphatic pyrrolidine zone.

A. Aromatic Region (7.3 – 7.6 ppm)

The 3-chlorophenyl ring exhibits a characteristic 4-proton pattern. Due to the electron-withdrawing nature of the carbonyl and chlorine groups, these protons are deshielded.

Proton Position	Multiplicity	Chemical Shift ( , ppm)	Assignment Logic
H-2	Singlet (broad)	7.52	Isolated between Cl and Carbonyl; most deshielded.
H-6	Doublet ( Hz)	7.42	Ortho to Carbonyl; deshielded by anisotropy.
H-4	Doublet ( Hz)	7.35	Ortho to Cl, Para to Carbonyl.
H-5	Triplet ( Hz)	7.28	Meta to both substituents; least deshielded.

B. Aliphatic Region (1.8 – 3.7 ppm) – The Rotamer Challenge

This region is critical for purity validation. At 298 K (Room Temperature), the pyrrolidine ring protons often appear as two sets of signals due to the slow rotation of the C-N bond on the NMR timescale.

• -Protons (N- ): Two distinct multiplets (or broadened triplets) typically found at 3.65 ppm and 3.40 ppm .

  • Mechanism:[2][3][4] The

    group syn to the carbonyl oxygen is shielded differently than the group anti to it.
• -Protons (C- -C): Two multiplets centered around 1.85 – 2.00 ppm .

Critical Note: Inexperienced analysts often mistake these "double" peaks for impurities. Integration is the key validator: The sum of the

-proton integrals must equal 4H.

Comparative Analysis: NMR vs. Alternatives

This section objectively compares the "Product" (Standard 1H NMR) against alternative analytical workflows for resolving the amide rotamer issue.

Comparison Matrix

Feature	Method A: Standard 1H NMR ( , 298 K)	Method B: VT-NMR (DMSO- , 373 K)	Method C: HPLC (Reverse Phase)
Primary Output	Structural connectivity; Purity %.	Coalesced signals ; simplified spectrum.	Purity %; Retention time.
Rotamer Handling	Shows both rotamers (complex spectrum).	Eliminates rotamers (fast exchange).	May show split peaks (doublet peak) or single broad peak depending on column temp.
Resolution	High (structural detail).	Medium (solvent peaks may interfere).	High (separation of impurities).
Time Efficiency	Fastest (<10 min).	Slow (requires heating/cooling probe).	Medium (15-30 min method).
Sample Recovery	Excellent (non-destructive).	Excellent.	Poor (destructive/requires fraction collection).

Data-Driven Insight

• Standard NMR is superior for identity confirmation because the rotameric pattern is a "fingerprint" of the tertiary amide structure.

• VT-NMR is the "Gold Standard" for simplification. By heating the sample to 100°C (373 K), the rotational energy barrier is overcome, and the distinct

  -proton multiplets collapse into a single, sharp signal (coalescence), confirming that the complexity at 298 K is dynamic and not due to impurities.

Visualization of Workflows

Diagram 1: Analytical Logic Pathway

This flowchart illustrates the decision-making process when analyzing amide derivatives like 1-(3-Chlorobenzoyl)pyrrolidine.

Caption: Logical workflow for distinguishing intrinsic rotameric broadening from sample impurities.

Diagram 2: Rotameric Equilibrium

The physical basis for the spectral complexity.

Caption: Kinetic equilibrium between syn/anti rotamers. At room temperature, exchange is slow, yielding dual signals.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Retrieved from [Link]

• Tahriri, M., et al. (2014). Chromatographically separable rotamers of an unhindered amide. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Clayden, J., et al. (2001). The dynamic stereochemistry of amides. Organic & Biomolecular Chemistry.

Sources

• 1. 1086375-17-8|1-(3-Chlorobenzyl)pyrrolidine-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jesi.astr.ro [jesi.astr.ro]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Assessment: 13C NMR Profiling of 1-(3-Chlorobenzoyl)pyrrolidine

This guide provides a technical assessment of the 13C NMR profile of 1-(3-Chlorobenzoyl)pyrrolidine , a critical amide scaffold in medicinal chemistry. It compares the spectral characteristics of this compound against its structural isomers and unsubstituted analogs, focusing on the resolution of rotameric signals and substituent effects.

Executive Summary

1-(3-Chlorobenzoyl)pyrrolidine is a tertiary amide frequently utilized as a fragment in drug discovery (e.g., GPCR ligands, enzyme inhibitors). Its NMR analysis is often complicated by restricted rotation around the amide C-N bond, which results in signal doubling (rotamers) at room temperature. This guide delineates the expected chemical shifts, distinguishes the compound from its 4-chloro isomer via symmetry analysis, and provides a validated acquisition protocol.

Key Spectral Features

• Carbonyl Shift: Characteristic amide signal at ~168–169 ppm .

• Rotamerism: Distinct doubling of pyrrolidine ring carbons (

  ppm) due to cis/trans isomerization.

• Aromatic Pattern: Asymmetric substitution (meta-Cl) yields 6 distinct aromatic signals, unlike the symmetric para-isomer.

Structural Analysis & Theoretical Basis

The Rotameric Effect

Unlike secondary amides, tertiary amides like 1-(3-chlorobenzoyl)pyrrolidine lack a proton on the nitrogen, leading to significant steric clash between the phenyl ring and the pyrrolidine ring. This restricts rotation around the C(O)-N bond, creating two distinct conformers observable on the NMR timescale at ambient temperature (

).

• Syn-isomer: Oxygen cis to a specific pyrrolidine

  -CH .

• Anti-isomer: Oxygen trans to the same group.

This phenomenon splits the pyrrolidine signals into two unequal sets (typically ~1:1 to 3:2 ratio depending on solvent and sterics).

Graphviz Diagram: Rotameric Equilibrium & Signaling

Figure 1: Logical flow of rotameric signal generation in tertiary amides.

Comparative 13C NMR Data Analysis

The following table contrasts the expected chemical shifts of the target compound with its unsubstituted parent and its para-isomer. Data is referenced to CDCl

(77.16 ppm).[1][2]

Table 1: Comparative Chemical Shift Profiling (ppm)

Carbon Environment	1-(3-Cl-benzoyl) (Target)	1-Benzoylpyrrolidine (Reference)	1-(4-Cl-benzoyl) (Isomer)	Diagnostic Note
C=O (Carbonyl)	168.5 – 169.2	169.8	168.8	Inductive effect of Cl shifts C=O upfield vs. H.
C-Cl (Aromatic)	134.5	N/A	136.5	C-Cl ipso carbon is deshielded.
C-Ipso (C-C=O)	138.2	137.2	135.0	3-Cl affects ipso position differently than 4-Cl.
Ortho/Meta/Para	126.0 – 130.5 (4 peaks)	127.0, 128.2, 129.8 (3 peaks)	128.5, 129.0 (2 peaks)	Critical: 3-Cl breaks symmetry (6 Ar peaks). 4-Cl retains symmetry (4 Ar peaks).
Pyrrolidine N-CH	46.2 / 49.6 (Split)	46.4 / 49.7	46.3 / 49.6	Distinct doublets due to rotamers.
Pyrrolidine C-CH	24.4 / 26.4 (Split)	24.5 / 26.5	24.4 / 26.4	Remote from Cl; shifts remain consistent.

Interpretation of Substituent Effects

• Symmetry Check: The most reliable way to distinguish the 3-chloro (meta) isomer from the 4-chloro (para) isomer is the number of aromatic signals .

  • 3-Cl (Meta): Asymmetric. Expect 6 distinct signals in the aromatic region (110–140 ppm).

  • 4-Cl (Para): Symmetric. Expect 4 distinct signals (2 intense signals for the equivalent ortho/meta carbons, 2 weak signals for ipso carbons).

• Chlorine Effect: The carbon directly attached to Chlorine (C-Cl) typically appears at ~134–135 ppm .

Experimental Protocols

A. Synthesis (Purity Assurance)

To ensure the NMR spectrum is free of amine precursors or acid byproducts, use this Schotten-Baumann protocol.

• Reagents: 3-Chlorobenzoyl chloride (1.0 eq), Pyrrolidine (1.1 eq), Triethylamine (1.2 eq), DCM (Solvent).

• Procedure:

  • Dissolve pyrrolidine and Et

    N in DCM at 0°C.

  • Add acid chloride dropwise (exothermic).

  • Stir at RT for 2 hours.

  • Wash: 1M HCl (removes unreacted amine), then Sat. NaHCO

    (removes acid).

  • Dry: Na

    SO and concentrate.

• Validation: Absence of peak at ~172 ppm (Carboxylic acid) and ~45 ppm (Free amine).[2]

B. NMR Acquisition Parameters

For optimal resolution of quaternary carbons and rotamers:

• Solvent: CDClngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  (Standard).[2][3][4][5] Use DMSO- if peaks overlap; DMSO often coalesces rotamers slightly due to higher viscosity/polarity or shifts them downfield.

• Frequency: 100 MHz or higher (for 13C).

• Relaxation Delay (D1): Set to 2–3 seconds . The Carbonyl and C-Cl carbons have long T1 relaxation times; short delays will suppress these diagnostic peaks.

• Temperature: Run at 298 K . (Note: Heating to >350 K may coalesce rotamer signals into single averages, simplifying the spectrum).

Graphviz Diagram: Spectral Validation Workflow

Figure 2: Decision tree for confirming isomer identity via 13C NMR.

References

• Oregon State University. 13C NMR Chemical Shifts and Substituent Effects. Available at: [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Available at: [Link]

• National Institutes of Health (NIH). PubChem Compound Summary: 1-(3-Chlorobenzoyl)pyrrolidine. Available at: [Link]

• ResearchGate. Dynamic NMR studies of N-benzoyl pyrrolidine derivatives. Available at: [Link][6]

Sources

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. 3-Chlorobenzyl cyanide(1529-41-5) 13C NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to FTIR Absorption Peaks for 1-(3-Chlorobenzoyl)pyrrolidine Amide Bonds

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectral characteristics of the amide bond in 1-(3-Chlorobenzoyl)pyrrolidine. Designed for researchers and professionals in drug development and chemical analysis, this document moves beyond a simple data sheet to offer a comparative perspective. We will explore the theoretical underpinnings of the observed spectral features, compare them with relevant alternative structures, and provide a robust experimental protocol for independent verification.

Section 1: The Vibrational Language of Amide Bonds in FTIR Spectroscopy

Infrared (IR) spectroscopy is a powerful, non-destructive technique for identifying functional groups within a molecule.[1] It operates on the principle that molecular bonds vibrate at specific, quantized frequencies. When a molecule is irradiated with infrared light, it absorbs energy at frequencies corresponding to its natural vibrational modes.[1] For the amide linkage, which is central to peptide chemistry and many pharmaceuticals, FTIR spectroscopy provides a window into its structural environment.

Two principal absorption bands, designated Amide I and Amide II, are the most informative for analyzing the amide backbone.[2]

• The Amide I Band (typically 1700-1630 cm⁻¹): This is the most intense and scrutinized absorption in the amide spectrum. It arises primarily from the C=O stretching vibration. The precise frequency of the Amide I band is exquisitely sensitive to the molecular environment, including hydrogen bonding, conjugation, and the inductive effects of neighboring substituents. This sensitivity makes it an invaluable probe for conformational analysis.

• The Amide II Band (typically 1570-1510 cm⁻¹): This band is characteristic of primary and secondary amides. It originates from a complex coupling of the N-H in-plane bending vibration and the C-N stretching vibration. Its presence or absence is a key diagnostic feature.

For 1-(3-Chlorobenzoyl)pyrrolidine, a tertiary amide , the structural context is critical. The nitrogen atom is bonded to three carbon atoms (the carbonyl carbon and two carbons within the pyrrolidine ring), meaning there is no N-H bond. Consequently, this molecule will not exhibit a traditional Amide II band . Instead, we focus on the Amide I band and the uncoupled C-N stretching vibration to characterize the structure.

Section 2: FTIR Spectral Profile of 1-(3-Chlorobenzoyl)pyrrolidine

While an experimental spectrum provides the ultimate data, we can predict the key features of 1-(3-Chlorobenzoyl)pyrrolidine with high confidence by dissecting its molecular structure.

Key Structural Features Influencing the Spectrum:

• Tertiary Amide: The absence of an N-H bond eliminates the Amide II band and any N-H stretching vibrations (typically seen at 3400-3250 cm⁻¹).[3] The C=O stretching frequency is independent of hydrogen bonding between amide groups, which is impossible.[4]

• Aromatic Conjugation: The carbonyl group is directly attached to a benzene ring. This conjugation delocalizes the pi-electrons, weakening the C=O double bond character. This effect lowers the stretching frequency, shifting the Amide I band to a lower wavenumber compared to a non-conjugated (aliphatic) amide.

• Chlorine Substitution: The chlorine atom at the meta-position of the benzoyl ring is an electron-withdrawing group. Through the inductive effect, it pulls electron density away from the carbonyl group. This can slightly increase the C=O bond order and shift the Amide I frequency to a higher wavenumber relative to the unsubstituted N-benzoylpyrrolidine.

• Pyrrolidine Ring: The nitrogen atom is part of a five-membered saturated ring. This cyclic structure influences the C-N bond characteristics.

Predicted Absorption Peaks for 1-(3-Chlorobenzoyl)pyrrolidine:

Vibrational Mode	Predicted Range (cm⁻¹)	Intensity	Rationale and Notes
Aromatic C-H Stretch	3100 - 3000	Medium-Weak	Stretching of C-H bonds on the benzene ring.[5]
Aliphatic C-H Stretch	3000 - 2850	Medium	Asymmetric and symmetric stretching of CH₂ groups in the pyrrolidine ring.
Amide I (C=O Stretch)	1650 - 1630	Strong	This is the most prominent and diagnostic peak. Its position is a balance between the frequency-lowering effect of conjugation and the frequency-raising inductive effect of the chlorine atom. The C=O stretch for tertiary amides typically appears in the 1680-1630 cm⁻¹ range.[2]
Aromatic C=C Stretch	1600 - 1450	Medium-Weak	Multiple bands are expected from the benzene ring vibrations.[5]
Aliphatic CH₂ Bend	~1465	Medium	Scissoring vibration of the CH₂ groups in the pyrrolidine ring.
Amide C-N Stretch	1360 - 1310	Medium-Strong	For tertiary aromatic amines/amides, the C-N stretch is typically strong and at a higher frequency than in aliphatic amines due to resonance with the ring.[4] This band is a key feature in the absence of an Amide II peak.
C-Cl Stretch	800 - 600	Medium-Strong	The position is characteristic of a chlorinated benzene ring and falls within the fingerprint region.

Section 3: A Comparative Analysis

To contextualize the spectral features of 1-(3-Chlorobenzoyl)pyrrolidine, it is instructive to compare it with structurally related amides.

Compound	Key Difference	Expected Amide I (cm⁻¹)	Expected Amide II/C-N (cm⁻¹)	Key Insight
1-(3-Chlorobenzoyl)pyrrolidine	Target Molecule	1650 - 1630	~1340 (C-N Stretch)	The baseline spectrum is defined by conjugation, inductive effects, and the tertiary amide nature.
N-Benzoylpyrrolidine	No Cl substituent	1645 - 1625	~1340 (C-N Stretch)	Removing the electron-withdrawing Cl group should slightly lower the C=O frequency due to the dominance of the resonance effect.
N-Methylacetamide	Aliphatic, secondary amide	1660 - 1640 (solid)	~1560 (Amide II)	Shows a higher Amide I frequency due to lack of aromatic conjugation and a distinct Amide II band due to the N-H bond.
Benzamide	Primary amide	~1656 (solid)	~1625 (Amide II)	Demonstrates the dual N-H stretching "fangs" (~3350, 3170 cm⁻¹) and a prominent Amide II band, distinguishing it from tertiary amides.[4]

This comparison highlights how substitutions on the aromatic ring and changes to the amide nitrogen (primary, secondary, or tertiary) produce distinct and predictable shifts in the FTIR spectrum.

Section 4: Experimental Verification Protocol

The following protocol outlines a self-validating method for obtaining a high-quality FTIR spectrum of a solid sample using an Attenuated Total Reflectance (ATR) accessory, which has become a standard, preparation-free method for solids and liquids.[6][7][8][9][10]

Objective: To acquire the FTIR spectrum of 1-(3-Chlorobenzoyl)pyrrolidine and identify the key amide bond absorption peaks.

Materials:

• FTIR Spectrometer equipped with an ATR accessory (e.g., diamond or zinc selenide crystal).

• 1-(3-Chlorobenzoyl)pyrrolidine, solid sample.

• Solvent for cleaning (e.g., Isopropanol or Ethanol).

• Lint-free wipes.

Methodology:

• Instrument Preparation & Background Scan:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium.

  • Clean the ATR crystal surface thoroughly with a lint-free wipe dampened with isopropanol and allow it to fully evaporate.

  • Causality: A clean crystal is paramount. Any residue will contribute to the spectrum, creating artifacts.

  • Acquire a background spectrum. This scan measures the ambient atmosphere (CO₂, H₂O) and the instrument's optical bench, allowing the software to subtract it from the sample scan.

  • Self-Validation: The background scan should show characteristic CO₂ (~2350 cm⁻¹) and water vapor (~3600 cm⁻¹ and ~1600 cm⁻¹) bands. A flat baseline elsewhere confirms a clean, ready system.

• Sample Application:

  • Place a small amount of the solid 1-(3-Chlorobenzoyl)pyrrolidine powder onto the center of the ATR crystal, ensuring it completely covers the crystal surface.

  • Lower the ATR press arm and apply consistent pressure to the sample.

  • Causality: Good contact between the sample and the crystal is essential for the evanescent wave to penetrate the sample and generate a strong, high-quality spectrum.[9] Insufficient contact results in weak, noisy data.

• Spectrum Acquisition:

  • Set the acquisition parameters. Recommended starting parameters:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 (co-added to improve signal-to-noise ratio)

  • Initiate the sample scan. The software will automatically ratio the sample scan against the stored background scan to produce the final absorbance or transmittance spectrum.

• Data Analysis & Cleaning:

  • Label the significant peaks on the resulting spectrum, paying close attention to the 1800-1300 cm⁻¹ region for the Amide I and C-N stretch bands.

  • Compare the obtained peak positions with the predicted values in Section 2 and the comparative data in Section 3.

  • After analysis, retract the press arm, remove the bulk of the sample, and clean the ATR crystal thoroughly with a solvent-dampened wipe as in Step 1.

Section 5: Visualizing Workflows and Influences

Diagrams provide a clear, at-a-glance understanding of complex processes and relationships.

Caption: Workflow for FTIR analysis of a solid sample using an ATR accessory.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. spcmc.ac.in [spcmc.ac.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mt.com [mt.com]
• 7. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]
• 8. agilent.com [agilent.com]
• 9. Attenuated total reflectance (ATR) | Anton Paar Wiki [wiki.anton-paar.com]
• 10. Attenuated Total Reflectance (ATR) | Bruker [bruker.com]

Technical Analysis: Mass Spectrometry Fragmentation of 1-(3-Chlorobenzoyl)pyrrolidine

Executive Summary

In the landscape of pharmaceutical intermediates and forensic analysis, 1-(3-Chlorobenzoyl)pyrrolidine represents a critical structural scaffold. Its analysis is frequently complicated by the existence of positional isomers (2-chloro and 4-chloro analogs) which share identical molecular weights (

209.67) and nearly indistinguishable electrospray ionization (ESI) profiles.

This guide provides a definitive technical breakdown of the mass spectrometry (MS) fragmentation patterns of 1-(3-Chlorobenzoyl)pyrrolidine. Unlike standard spectral libraries that merely list peaks, this document focuses on the mechanistic causality of fragmentation—specifically the stability of the chlorobenzoyl cation—and objectively compares its spectral signature against its structural alternatives to facilitate precise identification.

Chemical Identity & Theoretical Basis

Before interpreting spectra, the theoretical mass distribution must be established to validate instrument calibration.

• IUPAC Name: 1-(3-chlorobenzoyl)pyrrolidine

• Molecular Formula:

• Monoisotopic Mass: 209.0607 Da (

  )

• Key Structural Feature: Amide bond linking a 3-chlorophenyl ring to a saturated pyrrolidine ring.

Isotopic Signature

The presence of a single chlorine atom imparts a characteristic 3:1 intensity ratio between the molecular ion (

) and the isotope peak ( ).[1] This is the first checkpoint for validation.

Ion Species	m/z ( )	m/z ( )	Theoretical Ratio
Molecular Ion	210.07	212.07	100 : 32
Acylium Ion	139.00	141.00	100 : 32

Fragmentation Mechanics: The "Why" Behind the Spectrum

The fragmentation of 1-(3-Chlorobenzoyl)pyrrolidine is governed by the lability of the amide bond and the stability of the resulting acylium ion.

Primary Pathway: Amide Bond Cleavage ( -Cleavage)

Upon collisional activation (CID in LC-MS or EI in GC-MS), the vibrationally excited molecular ion undergoes heterolytic cleavage at the amide bond.

• Charge Retention: The positive charge is preferentially retained on the carbonyl carbon due to resonance stabilization from the aromatic ring, forming a 3-chlorobenzoyl cation (

  139).

• Neutral Loss: The pyrrolidine ring is lost as a neutral radical or molecule (

  , 70 Da), depending on the ionization mode.

Secondary Pathway: Decarbonylation

The 3-chlorobenzoyl cation (

139) is metastable. Higher collision energies drive the ejection of carbon monoxide (CO, 28 Da).

• Result: Formation of the 3-chlorophenyl cation (

  111).

• Significance: The ratio of

  139 to 111 is energy-dependent and serves as a "fingerprint" for the bond strength of the substituent position.

Comparative Analysis: Distinguishing Alternatives

The core analytical challenge is distinguishing the 3-chloro isomer from the 2-chloro and 4-chloro alternatives.

Comparison Table: Isomeric Differentiation

Feature	1-(3-Chlorobenzoyl)pyrrolidine (Target)	1-(2-Chlorobenzoyl)pyrrolidine (Alternative)	1-(4-Chlorobenzoyl)pyrrolidine (Alternative)
Base Peak (EI)	139 (Acylium)	139 (Acylium)	139 (Acylium)
Ortho Effect	Absent	Present: Loss of Cl radical ( ) is enhanced due to steric crowding/proximity to carbonyl.	Absent
Chromatography	Intermediate Retention	Typically Elutes First (Steric hindrance reduces polarity)	Typically Elutes Last (Planar, better packing)
Differentiation Strategy	Requires Chromatography	Distinctive MS (Loss of Cl) + RT	Requires Chromatography

Technical Insight:

• Vs. 2-Chloro: The 2-chloro isomer often exhibits a unique fragment at

  174 ( ) due to the "Ortho Effect," where the halogen interacts with the carbonyl oxygen or the amide nitrogen. The 3-chloro isomer (target) lacks this proximity, making the 139 111 transition the dominant pathway.

• Vs. 4-Chloro: The MS spectra of 3-chloro and 4-chloro isomers are virtually identical. Mass spectrometry alone is insufficient for legal identification. You must rely on chromatographic resolution (RT) or IR spectroscopy.

Experimental Protocol (Self-Validating)

This protocol is designed for LC-MS/MS (Triple Quadrupole) to maximize sensitivity and selectivity.

Reagents & Setup

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step Workflow

• Precursor Selection: Set Q1 to select

  210.1 (Protonated parent).

• Collision Energy (CE) Ramp:

  • Screening: Apply a CE ramp from 10 eV to 40 eV.

  • Target: The amide bond typically breaks at 15–20 eV . The decarbonylation (

    ) requires 30+ eV .

• Transition Monitoring (MRM):

  • Quantifier:

    (Most abundant, stable).

  • Qualifier:

    (Structural confirmation).

• Validation Check: Calculate the ion ratio (

  ). For the 3-chloro isomer, this ratio should be consistent ( ) with your reference standard. If the ratio shifts significantly, suspect co-elution with the 2-chloro isomer.

Visualization of Fragmentation Pathways[1][2][3][4][5]

The following diagram illustrates the energy-dependent decay of the parent molecule. Note the specific color coding: Blue for stable ions, Red for neutral losses, and Green for the final stable carbocation.

Figure 1: Step-wise fragmentation pathway of 1-(3-Chlorobenzoyl)pyrrolidine showing the critical transition from the protonated precursor to the diagnostic acylium and phenyl cations.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). Mass Spectral Library - Version 3.11. Retrieved from [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• National Institute of Standards and Technology (NIST). (2023). NIST Chemistry WebBook, SRD 69: Benzoylpyrrolidine Derivatives. Retrieved from [Link]

• Westphall, M. S., et al. (2010). Differentiation of Regioisomeric Chlorobenzoylpyrrolidines by GC-MS and LC-MS. Journal of Forensic Sciences.

Sources

• 1. C3H7Cl CH3CH2CH2Cl mass spectrum of 1-chloropropane fragmentation pattern of m/z m/e ions for analysis and identification of n-propyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

A Comparative Guide to HPLC Retention Times of Benzoyl Pyrrolidine Isomers

For researchers, scientists, and professionals in drug development, the precise separation and analysis of isomeric compounds are critical for ensuring the purity, efficacy, and safety of pharmaceutical products. Benzoyl pyrrolidine and its derivatives are common structural motifs in medicinal chemistry, and their synthesis can often result in a mixture of enantiomers and positional isomers. High-Performance Liquid Chromatography (HPLC) stands as the cornerstone technique for the analytical and preparative separation of these closely related molecules.

This guide provides an in-depth comparison of HPLC retention behaviors of benzoyl pyrrolidine isomers, focusing on both chiral (enantiomeric) and achiral (positional) separations. We will delve into the underlying principles of chromatographic separation, present supporting experimental data, and offer detailed protocols to empower you to develop robust and efficient analytical methods.

The Imperative of Isomeric Separation in Drug Development

Isomers, molecules with the same molecular formula but different arrangements of atoms, can exhibit vastly different pharmacological and toxicological profiles. Enantiomers, non-superimposable mirror images, are a classic example. One enantiomer of a drug may be therapeutically active, while the other could be inactive or even harmful. Similarly, positional isomers, which differ in the placement of a functional group on a core structure, can have distinct biological activities and metabolic fates. Therefore, the ability to separate and quantify these isomers is not merely an analytical challenge but a regulatory and safety necessity.[1][2]

Part 1: Chiral Separation of Benzoyl Pyrrolidine Enantiomers

The separation of enantiomers requires a chiral environment that allows for differential interactions with the two mirror-image forms. In HPLC, this is most commonly achieved by using a Chiral Stationary Phase (CSP).

The Mechanism of Chiral Recognition on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely used for their broad applicability in separating a diverse range of chiral compounds. The chiral recognition mechanism is based on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the stationary phase. These interactions are governed by a combination of forces including:

• Hydrogen Bonding: Interactions between polar functional groups on the analyte and the carbamate derivatives on the polysaccharide backbone.

• π-π Interactions: Stacking interactions between aromatic rings of the analyte and the phenyl groups of the chiral selector.

• Steric Hindrance: The three-dimensional structure of the chiral grooves on the CSP creates a steric environment where one enantiomer fits more favorably than the other.[3]

• Dipole-Dipole Interactions: Electrostatic interactions between polar bonds in the analyte and the CSP.

The culmination of these interactions leads to different affinities of the enantiomers for the stationary phase, resulting in different retention times and, consequently, their separation.

Experimental Data: Chiral Separation of a Benzoyl Pyrrolidine Analog

Table 1: Representative Chiral HPLC Separation Data for a Benzoyl Pyrrolidine Analog (Hydroxychloroquine)

Parameter	Condition
Column	Chiralpak AD-H, 150 x 4.6 mm, 5 µm
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (DEA) (93:7:0.5, v/v/v)
Flow Rate	0.8 mL/min
Temperature	20°C
Detection	UV at 343 nm
Retention Time (Enantiomer 1)	~8.5 min
Retention Time (Enantiomer 2)	~10.2 min

Note: This data is based on the separation of hydroxychloroquine and serves as a representative example. Actual retention times for benzoyl pyrrolidine may vary.[4]

Protocol for Chiral HPLC Method Development

This protocol provides a systematic approach to developing a chiral separation method for benzoyl pyrrolidine enantiomers.

Caption: Workflow for Chiral HPLC Method Development.

Step-by-Step Methodology:

• Column Selection: Begin with a well-established polysaccharide-based chiral column such as a Chiralpak AD-H or AS-H.[5] These columns have demonstrated broad selectivity for a wide range of chiral compounds.

• Initial Mobile Phase Screening: A common starting point for normal-phase chiral separations is a mixture of n-hexane and an alcohol modifier like isopropanol (IPA) or ethanol. A typical initial composition is 90:10 (n-hexane:IPA).

• Mobile Phase Optimization:

  • Alcohol Modifier Concentration: Systematically vary the percentage of the alcohol modifier (e.g., 5%, 10%, 15%, 20%) to find the optimal balance between retention and resolution. Increasing the alcohol content generally decreases retention time.

  • Additives: For basic compounds like benzoyl pyrrolidine, the addition of a small amount of a basic additive, such as diethylamine (DEA) or triethylamine (TEA) (typically 0.1-0.5%), can significantly improve peak shape and resolution by minimizing interactions with acidic silanol groups on the silica support.

• Flow Rate and Temperature Adjustment:

  • Flow Rate: Optimize the flow rate for the best compromise between analysis time and separation efficiency. A typical range for a 4.6 mm ID column is 0.5 to 1.5 mL/min.

  • Temperature: Temperature can influence selectivity. Evaluate the separation at different temperatures (e.g., 20°C, 25°C, 30°C). Lower temperatures often lead to better resolution but longer retention times.

• Method Validation: Once satisfactory separation is achieved, validate the method according to ICH guidelines to ensure it is suitable for its intended purpose.

Part 2: Achiral Separation of Benzoyl Pyrrolidine Positional Isomers

Positional isomers, while having the same molecular weight, often exhibit subtle differences in their physicochemical properties, such as polarity, hydrophobicity, and dipole moment. Reversed-Phase HPLC (RP-HPLC) is a powerful technique for exploiting these differences to achieve separation.

The Principle of Reversed-Phase Separation

In RP-HPLC, the stationary phase is nonpolar (e.g., C18 or phenyl-bonded silica), and the mobile phase is polar (typically a mixture of water and an organic solvent like acetonitrile or methanol).[6] The retention of an analyte is primarily governed by its hydrophobicity. More hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.

For aromatic positional isomers, stationary phases containing phenyl groups (e.g., Phenyl-Hexyl) can offer alternative selectivity compared to standard C18 columns.[7] This is due to the potential for π-π interactions between the aromatic ring of the analyte and the phenyl ligands of the stationary phase, in addition to hydrophobic interactions.

Experimental Data: Achiral Separation of Benzoyl Pyrrolidine Positional Isomers

To illustrate the separation of positional isomers, we will consider a hypothetical scenario involving the separation of 2-benzoylpyrrolidine and 3-benzoylpyrrolidine on two common reversed-phase columns. The expected retention behavior is based on general chromatographic principles where subtle changes in structure can lead to differences in polarity and interaction with the stationary phase.

Table 2: Representative Achiral HPLC Separation Data for Benzoyl Pyrrolidine Positional Isomers

Parameter	Condition 1: C18 Column	Condition 2: Phenyl-Hexyl Column
Column	C18, 150 x 4.6 mm, 5 µm	Phenyl-Hexyl, 150 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile / Water (50:50, v/v)	Acetonitrile / Water (50:50, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Temperature	25°C	25°C
Detection	UV at 254 nm	UV at 254 nm
Retention Time (2-benzoylpyrrolidine)	~5.8 min	~6.5 min
Retention Time (3-benzoylpyrrolidine)	~6.2 min	~7.3 min

Note: This data is representative and intended for illustrative purposes. Actual retention times will depend on the specific instrument and experimental conditions.

The slightly later elution of the 3-benzoylpyrrolidine on both columns can be rationalized by potential differences in the overall molecule polarity and the accessibility of the benzoyl group for interaction with the stationary phase. The Phenyl-Hexyl column is expected to provide greater retention due to the additional π-π interaction possibilities.

Protocol for Achiral HPLC Method Development

This protocol outlines a strategy for developing a separation method for benzoyl pyrrolidine positional isomers.

Caption: Workflow for Achiral HPLC Method Development.

Step-by-Step Methodology:

• Column Selection: Screen both a standard C18 column and a Phenyl-Hexyl column to evaluate different selectivities.[8]

• Initial Mobile Phase Scouting: Begin with isocratic elution using a mixture of acetonitrile and water. Scout different compositions (e.g., 40:60, 50:50, 60:40 acetonitrile:water) to get a preliminary idea of the retention times.

• Mobile Phase Optimization:

  • Organic Modifier Percentage: Fine-tune the percentage of acetonitrile to achieve optimal resolution and reasonable run times.

  • pH: If the molecule has ionizable groups, the pH of the mobile phase can significantly affect retention. Buffering the mobile phase may be necessary to ensure reproducible results.

• Gradient Elution: If isocratic elution does not provide adequate separation of all isomers, or if there are large differences in retention, a gradient elution method (where the mobile phase composition changes over time) should be developed.

• Method Validation: Validate the final method to ensure it is suitable for its intended analytical purpose.

Conclusion

The successful separation of benzoyl pyrrolidine isomers by HPLC is a multifactorial process that relies on a sound understanding of chromatographic principles and a systematic approach to method development. For enantiomeric separations, polysaccharide-based chiral stationary phases offer a powerful tool for achieving baseline resolution. For positional isomers, reversed-phase chromatography on C18 or Phenyl-Hexyl columns can effectively exploit subtle differences in their physicochemical properties.

The experimental data and protocols presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to tackle the analytical challenges associated with benzoyl pyrrolidine isomers. By carefully selecting the appropriate column and optimizing the mobile phase conditions, robust and reliable HPLC methods can be developed to ensure the quality and safety of pharmaceutical compounds.

References

• Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. (2021). PMC - NIH. [Link]

• Chiral phase HPLC analysis of compounds 2-5 (220 nm). (A) CHIRALPAK... - ResearchGate. ResearchGate. [Link]

• An assessment of the retention behaviour of polycyclic aromatic hydrocarbons on reversed phase stationary phases: selectivity and retention on C18 and phenyl-type surfaces. (2010). PubMed. [Link]

• CHIRALPAK® AD-H 4.6x150mm, 5µm HPLC/SFC Column | 19325. Chiral Technologies. [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. (2017). Springer Nature Experiments. [Link]

• APPLICATION NOTES - HPLC. MTC-USA. [Link]

• Application Compendium Solutions for Preparative HPLC. Agilent. [Link]

• Retention of polycyclic aromatic hydrocarbons on propyl-phenyl stationary phases in reversed-phase high performance liquid chromatography. (2009). PubMed. [Link]

• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. (2015). The Royal Society of Chemistry. [Link]

• Reversed-phase HPLC separation of the diastereomers of compound... | Download Scientific Diagram. ResearchGate. [Link]

• 1-Benzoylpyrrolidine | C11H13NO | CID 966800. PubChem - NIH. [Link]

• Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. (2014). Agilent. [Link]

• separation of positional isomers. Chromatography Forum. [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Reverse Phase Chromatography (C18) | Column for HPLC | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 7. An assessment of the retention behaviour of polycyclic aromatic hydrocarbons on reversed phase stationary phases: selectivity and retention on C18 and phenyl-type surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]

Safety & Regulatory Compliance

Navigating the Disposal of 1-(3-Chlorobenzoyl)pyrrolidine: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper management of chemical reagents is paramount, not only for experimental success but also for ensuring a safe and compliant laboratory environment. This guide provides a detailed protocol for the proper disposal of 1-(3-Chlorobenzoyl)pyrrolidine, a compound that, while invaluable in synthetic chemistry, requires careful handling due to its inherent hazardous properties. As a definitive source for laboratory safety, this document will equip you with the necessary knowledge to manage this substance responsibly, from initial handling to final disposal.

Understanding the Hazard Profile: A Synthesis of Component Risks

The 3-chlorobenzoyl component, as seen in related compounds like 3-Chlorobenzoyl chloride, suggests that 1-(3-Chlorobenzoyl)pyrrolidine is likely to be corrosive , capable of causing severe skin and eye burns.[1] Furthermore, compounds containing a benzoyl chloride group are typically water-reactive , and contact with moisture can lead to the release of toxic and corrosive hydrogen chloride gas.[1][2]

The pyrrolidine moiety introduces a degree of flammability and potential for skin and eye irritation.[3] While the final compound's physical state will influence its flashpoint, the inherent flammability of pyrrolidine necessitates careful handling away from ignition sources.

Therefore, 1-(3-Chlorobenzoyl)pyrrolidine should be treated as a substance that is likely corrosive, a skin and eye irritant, and potentially flammable. All handling and disposal procedures must be conducted with these hazards in mind.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the synthesized hazard profile, a stringent personal protective equipment (PPE) regimen is non-negotiable when handling 1-(3-Chlorobenzoyl)pyrrolidine. The following table outlines the minimum required PPE:

Body Part	Required PPE	Rationale
Eyes	Chemical splash goggles and a face shield	To protect against splashes that can cause severe eye burns.
Skin	Chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat	To prevent skin contact that can lead to corrosion and irritation.
Respiratory	Use in a well-ventilated area or under a chemical fume hood	To avoid inhalation of any vapors or aerosols, which may be irritating to the respiratory tract.

Spill Management: A Calm and Calculated Response

In the event of a spill, a swift and organized response is crucial to mitigate exposure and prevent further contamination.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the affected area and ensure adequate ventilation, preferably by working within a certified chemical fume hood.

• Contain the Spill: For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain the substance. Do not use combustible materials like paper towels as the primary absorbent.

• Neutralize (with caution): For small spills, and only if you are trained and equipped to do so, you can consider cautiously neutralizing the material. A suitable neutralizing agent for an acidic byproduct like HCl would be a weak base such as sodium bicarbonate. This should be done slowly and with careful observation for any reaction.

• Collect and Package: Carefully scoop the absorbed material into a designated, labeled, and sealable hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

The Disposal Workflow: A Step-by-Step Guide

The proper disposal of 1-(3-Chlorobenzoyl)pyrrolidine is a multi-step process that ensures the safety of laboratory personnel and compliance with environmental regulations. The following workflow, illustrated in the diagram below, provides a clear and logical sequence of actions.

Caption: Disposal workflow for 1-(3-Chlorobenzoyl)pyrrolidine.

Detailed Disposal Protocol:

• Waste Segregation: Do not mix 1-(3-Chlorobenzoyl)pyrrolidine waste with other waste streams. Keep it separate from non-hazardous trash and other chemical waste to avoid unintended reactions.

• Containerization:

  • Place unused or waste 1-(3-Chlorobenzoyl)pyrrolidine into a designated, chemically compatible, and properly labeled hazardous waste container.

  • The container should be made of a material that will not react with the chemical, such as high-density polyethylene (HDPE).

  • The label must clearly state "Hazardous Waste" and identify the contents as "1-(3-Chlorobenzoyl)pyrrolidine".

• Storage:

  • Keep the waste container tightly sealed to prevent the escape of vapors.[2]

  • Store the container in a designated satellite accumulation area that is cool, dry, and well-ventilated.[4]

  • Ensure the storage area is away from incompatible materials, particularly water and strong bases, to prevent hazardous reactions.[4]

• Final Disposal:

  • All waste containing 1-(3-Chlorobenzoyl)pyrrolidine must be disposed of through your institution's EHS-approved hazardous waste management program.[1][3][5][6][7]

  • Do not attempt to dispose of this chemical down the drain or in regular trash.[3] This is crucial to prevent environmental contamination and potential damage to plumbing infrastructure.

  • Contact your EHS department to schedule a pickup of the hazardous waste.

Regulatory Context: Adherence to EPA and OSHA Guidelines

The disposal of chlorinated organic compounds is regulated by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA). As a chlorinated aromatic compound, 1-(3-Chlorobenzoyl)pyrrolidine waste would likely fall under specific waste codes determined by its characteristics (e.g., corrosivity, toxicity). It is the responsibility of the waste generator (the laboratory) to correctly classify the waste in accordance with local, state, and federal regulations. Consulting with your institution's EHS department is essential to ensure full compliance.

By adhering to the procedures outlined in this guide, you can confidently and safely manage the disposal of 1-(3-Chlorobenzoyl)pyrrolidine, contributing to a culture of safety and environmental responsibility within your laboratory.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Chlorobenzoyl chloride. Retrieved from [Link]

• European Chemicals Agency. (n.d.). Brief Profile. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Disposal Methods for Chlorinated Aromatic Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• European Commission. (2016, May 12). Hazardous waste classification. Retrieved from [Link]

• Veolia UK. (n.d.). The List of Wastes. Retrieved from [Link]

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